1-[2-(1H-1,2,4-Triazol-1-yl)phenyl]ethan-1-one

Core Science & Biosynthesis

A Guide to the Structural Elucidation of Triazole-Based Pharmaceutical Precursors

Topic: Crystal Structure Analysis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one

Introduction: The Privileged Scaffold in Drug Discovery

The 1,2,4-triazole nucleus is a cornerstone in modern medicinal chemistry, widely regarded as a "privileged structure".[1] This five-membered heterocycle, featuring three nitrogen atoms, possesses a unique combination of physicochemical properties: metabolic stability, a high capacity for hydrogen bonding, and the ability to act as a bioisostere for amide or ester groups.[1][2] These attributes contribute to favorable pharmacokinetic and pharmacodynamic profiles, making 1,2,4-triazole derivatives potent agents across a spectrum of therapeutic areas.[3] Marketed drugs such as the antifungals Fluconazole and Itraconazole, and the antiviral Ribavirin, underscore the clinical significance of this scaffold.[1][4]

The biological activity of such compounds is intrinsically linked to their three-dimensional structure and the intermolecular interactions they form with their biological targets. Therefore, a precise understanding of the molecular conformation and crystal packing is paramount for rational drug design and development. This guide provides an in-depth technical overview of the methodologies used to determine and analyze the crystal structure of a representative triazole derivative, 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one.

While a public crystal structure for 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is not available as of this writing, this guide will delineate the complete experimental and analytical workflow. To illustrate the depth of analysis, we will reference the published crystallographic data of the closely related isomer, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone , as a case study for structural interpretation.

Part 1: Synthesis and Crystallization

The first, and often most challenging, step in crystal structure analysis is obtaining a high-quality single crystal.[5] The crystal must be of sufficient size (typically >0.1 mm in all dimensions), possess high internal order, and be free from significant defects like twinning or cracks.[6]

Proposed Synthesis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one

A plausible and efficient route to synthesize the target compound is via nucleophilic aromatic substitution, adapting established protocols for similar isomers.[3]

Protocol 1: Synthesis

• Reactant Preparation: In a flame-dried round-bottom flask, dissolve 1,2,4-triazole (1.2 equivalents) and potassium carbonate (K₂CO₃, 2.5 equivalents) in anhydrous N,N-Dimethylformamide (DMF).

• Addition of Substrate: To the stirring suspension, add 1-(2-fluorophenyl)ethan-1-one (1.0 equivalent). The fluorine atom serves as a good leaving group for the nucleophilic substitution reaction.

• Reaction Condition: Heat the mixture to 110-120 °C and maintain under a nitrogen atmosphere for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. A precipitate of the crude product is expected to form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixture) to yield the pure 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one.

Crystallization Protocol

Growing diffraction-quality single crystals is a process of controlled precipitation. The key is to allow molecules to slowly and methodically arrange themselves into a well-ordered lattice.

Protocol 2: Slow Evaporation for Crystallization

• Solvent Selection: Dissolve the purified compound in a minimum amount of a suitable solvent (e.g., isopropanol, ethanol, or ethyl acetate) at room temperature or with gentle heating. The ideal solvent is one in which the compound is moderately soluble.

• Preparation of Crystallization Vessel: Transfer the saturated solution to a clean vial.

• Controlled Evaporation: Cover the vial with a cap, pierced with a few small holes using a needle. This allows the solvent to evaporate slowly over several days to weeks at a constant temperature.

• Crystal Harvesting: Once well-formed, colorless crystals appear, carefully extract them from the mother liquor using a spatula or loop and dry them on filter paper.

Part 2: Single-Crystal X-ray Diffraction Workflow

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[7] The process involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.

Protocol 3: X-ray Data Collection and Structure Refinement

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, often in a cryo-stream of nitrogen gas (e.g., at 100 K) to minimize thermal vibrations and radiation damage.

• Data Collection: The crystal is placed in a diffractometer and irradiated with monochromatic X-rays (commonly Mo Kα, λ = 0.71073 Å).[8] A series of diffraction images are collected as the crystal is rotated.

• Data Reduction: The collected images are processed to integrate the intensities of the thousands of diffraction spots and apply corrections for experimental factors.

• Structure Solution: The "phase problem" is the primary challenge, as the phases of the diffracted waves cannot be measured directly.[6] For small molecules, this is typically solved using ab initio or "direct methods".

• Structure Refinement: An initial atomic model is refined using a least-squares algorithm, which iteratively adjusts atomic positions and displacement parameters to achieve the best fit between the observed diffraction data and the data calculated from the model.

• Validation and Deposition: The final structure is validated using established metrics and software tools. The data is then typically deposited in a crystallographic database like the Cambridge Structural Database (CSD) in the Crystallographic Information File (CIF) format.

Part 3: Structural Analysis (Case Study of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone)

As a proxy, we will analyze the published structure of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone. This molecule differs from our target by having a methylene (-CH₂-) linker between the ketone and the triazole ring, whereas our target has the triazole directly attached to the phenyl ring.

Crystallographic Data Summary

Parameter	1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone[5]
Chemical Formula	C₁₀H₉N₃O
Formula Weight	187.20
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.831 (2)
b (Å)	5.6725 (11)
c (Å)	13.911 (3)
β (°)	109.28 (3)
Volume (ų)	881.9 (3)
Z	4
Calculated Density (Mg/m³)	1.368
Radiation (Å)	Mo Kα (0.71073)
R-factor (R₁)	0.061
wR₂ (all data)	0.145

Molecular Conformation

The most striking conformational feature of this molecule is the orientation of the aromatic rings. The 1,2,4-triazole and phenyl rings are nearly perpendicular to each other, with a dihedral angle of 88.72 (4)°. This twisted conformation minimizes steric hindrance and is a critical piece of information for computational chemists performing molecular docking studies, as it defines the low-energy shape the molecule is likely to adopt.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules are linked by a network of non-covalent interactions. Understanding this packing is crucial as it can influence properties like solubility and stability. In the crystal structure of the case study compound, several key interactions are observed:

• Hydrogen Bonds: Molecules are linked by intermolecular C—H···O and C—H···N hydrogen bonds. These interactions, while weak, are directional and contribute significantly to the overall crystal packing.

• π-Interactions: The structure is further stabilized by C—H···π contacts and a weak π-π stacking interaction between the triazole and phenyl rings, with a centroid-to-centroid distance of 4.547 (1) Å. These interactions are fundamental for the binding of small molecules to protein targets.

Part 4: Advanced Analysis with Hirshfeld Surfaces

To gain deeper, quantitative insight into the intermolecular interactions, Hirshfeld surface analysis is an invaluable computational tool.[9] This method partitions the crystal space into regions where the electron density of a specific molecule dominates.

The surface can be mapped with various properties, such as dᵢ (distance from the surface to the nearest nucleus inside) and dₑ (distance to the nearest nucleus outside). These are visualized in a 2D "fingerprint plot," which summarizes all intermolecular contacts.

• Methodology: The analysis is performed using specialized software (e.g., CrystalExplorer) on the refined CIF data. The Hirshfeld surface is generated, and properties like electrostatic potential or curvature are mapped onto it.

• Interpretation: Red spots on the surface indicate close intermolecular contacts (hydrogen bonds), while blue regions represent areas with weaker interactions. The fingerprint plot quantifies the contribution of different types of contacts (e.g., H···H, O···H, C···H) to the overall crystal packing. For instance, a high percentage of O···H contacts would quantitatively confirm the importance of hydrogen bonding in the crystal's stability.

Conclusion

The structural analysis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one, and related triazole-containing compounds, is a critical step in the drug development pipeline. Through a combination of synthesis, crystallization, and single-crystal X-ray diffraction, we can obtain a precise atomic-level understanding of molecular conformation and packing. Advanced computational techniques like Hirshfeld surface analysis further enrich this understanding by quantifying the full spectrum of intermolecular interactions. This detailed structural knowledge provides an authoritative foundation for structure-activity relationship (SAR) studies, guiding the optimization of lead compounds into effective and safe therapeutic agents.

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Introduction: The Phenyl-Triazolyl-Ethanone Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide to Phenyl-Triazolyl-Ethanone Derivatives for Researchers, Scientists, and Drug Development Professionals

The convergence of aromatic, ketone, and azole functionalities into a single molecular framework has given rise to scaffolds of profound importance in medicinal chemistry. Among these, the phenyl-triazolyl-ethanone core structure is a cornerstone, particularly in the development of antifungal agents.[1][2] The 1,2,4-triazole ring, specifically, is recognized as a "privileged" structure, capable of engaging with biological targets with high affinity due to its unique electronic properties, hydrogen bonding capacity, and metabolic stability.[1] This motif is central to the mechanism of action for numerous clinically successful azole antifungal drugs, which act by inhibiting the fungal enzyme lanosterol 14α-demethylase (CYP51), a critical component in the ergosterol biosynthesis pathway.[1][2]

This guide provides a comprehensive technical overview of this chemical class. While the specific isomer 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is a valid chemical entity, the published scientific literature extensively covers the more widely utilized isomer, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone . This latter compound serves as a pivotal building block and a representative model for this class. Therefore, this document will focus on this well-characterized isomer to explore the synthesis, properties, and applications relevant to drug development professionals, while also providing the correct nomenclature for the user-specified compound.

Part 1: Chemical Identity and Nomenclature

Accurate identification is paramount in chemical research and development. The specific positioning of the triazole moiety relative to the phenylethanone core defines the compound's formal name and properties.

The IUPAC name for the compound specified in the topic is 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one .

This guide will focus on the extensively studied isomer, whose details are provided below.

Core Compound Identification: 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone

This compound is the primary subject of this guide due to its extensive documentation and utility as a synthetic intermediate.

• IUPAC Name: 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone[3]

• CAS Number: 58905-26-3[3]

Known Synonyms and Identifiers

A comprehensive list of synonyms is crucial for exhaustive literature and database searches.

• 2-(1H-1,2,4-triazol-1-yl)acetophenone[3]

• 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one[3]

• 1-phenacyl-1,2,4-triazole[3]

• Ethanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-[3]

Key Molecular and Physical Identifiers

The fundamental properties of a compound dictate its behavior in both chemical and biological systems.

Property	Value	Source
Molecular Formula	C₁₀H₉N₃O	[3]
Molecular Weight	187.20 g/mol	[3]
Canonical SMILES	C1=CC=C(C=C1)C(=O)CN2C=NC=N2	[3]
InChIKey	RXGNQUOYJPSWRW-UHFFFAOYSA-N	[3]
CAS Number	58905-26-3	[3]

Part 2: Synthesis and Mechanistic Considerations

The synthesis of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone is a well-established process, typically proceeding via nucleophilic substitution. Understanding the mechanism and the rationale behind the chosen conditions is key to optimizing yield and purity.

Synthetic Strategy: Nucleophilic Substitution

The most common and efficient route involves the reaction of an α-haloketone with 1,2,4-triazole. The α-carbon of the ketone is electrophilic due to the electron-withdrawing nature of the adjacent carbonyl group and the halogen. The 1,2,4-triazole acts as the nucleophile.

Causality of Experimental Design:

• Choice of Halide: α-Bromoacetophenone is frequently used because bromine is a good leaving group, facilitating the substitution reaction at a moderate rate without being excessively reactive, which could lead to side products.

• Role of the Base: A base, such as potassium carbonate or triethylamine, is essential. 1,2,4-triazole is weakly acidic; the base deprotonates the triazole, generating the more nucleophilic triazolide anion. This significantly increases the reaction rate.

• Solvent Selection: A polar aprotic solvent like Dimethylformamide (DMF) or acetonitrile is ideal. These solvents can dissolve the ionic intermediates and reactants but do not participate in hydrogen bonding, which would otherwise solvate and deactivate the nucleophile.

Detailed Experimental Protocol

This protocol is a representative synthesis and should be adapted and optimized based on laboratory-specific conditions and safety assessments.

• Reaction Setup: To a solution of 1,2,4-triazole (1.0 eq) in anhydrous acetonitrile (10 mL/mmol of triazole) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add powdered anhydrous potassium carbonate (1.5 eq).

• Addition of Electrophile: Add a solution of 2-bromoacetophenone (1.0 eq) in anhydrous acetonitrile dropwise to the stirring suspension at room temperature over 15 minutes.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The resulting solid can be further purified by recrystallization from a suitable solvent system, such as ethanol or isopropanol, to yield the title compound as colorless crystals.[4]

Synthesis Workflow Diagram

Caption: Synthetic workflow for 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone.

Part 3: Structural Characterization and Physicochemical Properties

The structural integrity and physicochemical properties of the synthesized compound must be rigorously confirmed.

Spectroscopic and Structural Data

• Crystal Structure: The three-dimensional arrangement of the molecule in the solid state has been determined by X-ray crystallography. In the crystal structure, the triazole and phenyl rings are nearly perpendicular to each other, with a dihedral angle reported to be 88.72 (4)°.[4] This orthogonal arrangement can have significant implications for how the molecule fits into an enzyme's active site. Intermolecular C—H⋯O and C—H⋯N hydrogen bonds are observed, which stabilize the crystal lattice.[4]

Physicochemical Properties

These properties are critical for predicting the compound's behavior in drug formulation and its ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Property	Value	Method	Source
Water Solubility	24.3 µg/mL (at pH 7.4)	Experimental	[3]
Melting Point	89.9 °C	Experimental	[5]
LogP (Octanol-Water)	1.43	Predicted	[5]
pKa (Basic)	0.402	Predicted	[5]

Part 4: Application in Drug Discovery and Development

This class of compounds, and 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone in particular, are not typically therapeutic agents themselves but are indispensable precursors and building blocks for active pharmaceutical ingredients (APIs).

Role as a Key Synthetic Intermediate

The true value of this scaffold lies in its utility for building more complex molecules. The ketone functionality is a versatile handle for further chemical transformations. For example, reduction of the ketone yields a secondary alcohol, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanol, which is another crucial intermediate.[2] This alcohol, or the parent ketone, can be used in the synthesis of potent antifungal agents like fluconazole and voriconazole, which feature a core tertiary alcohol flanked by triazole and substituted phenyl rings.[1][6][7]

The 1,2,4-Triazole Pharmacophore and Mechanism of Action

The 1,2,4-triazole moiety is the key pharmacophore responsible for the antifungal activity of azole drugs.

Mechanism of Inhibition:

• Target Enzyme: The primary target is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1] This enzyme is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.

• Binding: The N4 nitrogen of the 1,2,4-triazole ring coordinates to the heme iron atom in the active site of CYP51.

• Inhibition: This coordination competitively inhibits the natural substrate, lanosterol, from binding.

• Downstream Effects: The inhibition of ergosterol synthesis leads to the accumulation of toxic sterol precursors and disrupts the integrity and fluidity of the fungal cell membrane, ultimately leading to cell growth arrest and death.

Mechanism of Action Diagram

Caption: Mechanism of action of azole antifungal drugs targeting CYP51.

Conclusion

The phenyl-triazolyl-ethanone scaffold, exemplified by 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone, represents a fundamentally important class of molecules in the field of drug discovery. While not an end-product drug, its role as a versatile and crucial synthetic intermediate cannot be overstated. Its straightforward synthesis, combined with the potent pharmacophoric properties of the 1,2,4-triazole ring, ensures its continued relevance in the development of new antifungal agents and other therapeutic molecules. Future research will likely focus on creating novel derivatives with improved potency, broader spectrum of activity, and reduced susceptibility to drug resistance mechanisms.

References

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• PubChem. 1-(4-Fluorophenyl)-2-(1H-1,2,4-triazole-1-yl)ethanone. National Center for Biotechnology Information. [Link]

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The 1,2,4-Triazole Pharmacophore: A Technical Guide to Biological Activity, Synthesis, and Therapeutic Potential

Topic: Potential Biological Activities of 1,2,4-Triazole-Containing Compounds Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,2,4-triazole ring (

) acts as a "privileged scaffold" in medicinal chemistry due to its high dipole moment, stability against metabolic degradation, and capacity to form distinct hydrogen bonding networks. Unlike its isomer 1,2,3-triazole (often associated with "click" chemistry), the 1,2,4-triazole core is the structural backbone of systemic antifungals (e.g., Fluconazole) and emerging anticancer agents. This guide dissects the molecular mechanisms, synthesis protocols, and structure-activity relationships (SAR) defining this pharmacophore.[1][2]

Medicinal Chemistry & SAR

The biological versatility of 1,2,4-triazole stems from its tautomeric nature (1H, 2H, and 4H forms) and its ability to act as a bioisostere for amides and esters.

Key SAR Principles

• N4-Position (Critical for Antifungal Activity): The unhindered nitrogen at position 4 is essential for coordinating with the heme iron of the CYP51 enzyme. Bulky substituents here often diminish antifungal potency but may enhance anticancer selectivity.

• C3/C5-Substitution: Introduction of lipophilic groups (e.g., difluorophenyl) at these positions improves membrane permeability and pharmacokinetic half-life.

• Linker Chemistry: In anticancer hybrids, the linker length between the triazole and the secondary pharmacophore (e.g., quinoline, indole) dictates binding affinity to the colchicine site of tubulin.

Core Therapeutic Mechanisms

Antifungal Mechanism: CYP51 Inhibition

The primary mode of action for azole antifungals is the inhibition of Lanosterol 14

-demethylase (CYP51) , a cytochrome P450 enzyme.[3] This inhibition blocks the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane.

Mechanism Logic:

• Binding: The N4 nitrogen of the triazole ring binds to the heme iron (

  ) in the active site of CYP51.

• Blockade: This coordination prevents the activation of oxygen required for the demethylation of lanosterol.

• Accumulation: Toxic 14

  -methylsterols accumulate, altering membrane fluidity.

• Lysis: Growth arrest and subsequent cell lysis occur due to membrane structural failure.

Caption: Mechanistic pathway of CYP51 inhibition by 1,2,4-triazole antifungals leading to fungal cell death.

Anticancer Mechanisms

Recent studies (2024-2025) highlight 1,2,4-triazoles as potent anticancer agents acting through multiple pathways:

• Tubulin Polymerization Inhibition: Triazole derivatives bind to the colchicine-binding site of tubulin, preventing microtubule assembly and arresting the cell cycle at the G2/M phase.

• Kinase Inhibition: Hybrids (e.g., Triazole-Quinoline) have shown nanomolar inhibition of EGFR and VEGFR-2 kinases.

• Aromatase Inhibition: Compounds like Letrozole inhibit the conversion of androgens to estrogens, treating hormone-receptor-positive breast cancer.

Experimental Protocols

Synthesis of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol

This protocol utilizes the classic, robust cyclization of carboxylic acids via hydrazides. It is preferred for its reliability and high yields without the need for specialized microwave reactors.

Reagents:

• Substituted Benzoic Acid (Starting material)

• Hydrazine Hydrate (99%)

• Carbon Disulfide (

  )[4]

• Potassium Hydroxide (KOH)[4]

• Ethanol (Absolute)

Workflow:

• Esterification: Reflux substituted benzoic acid with ethanol/sulfuric acid to yield the ethyl ester.

• Hydrazide Formation: React the ester with hydrazine hydrate in refluxing ethanol for 6 hours. Cool to precipitate the Acid Hydrazide.

• Salt Formation: Treat the acid hydrazide with KOH and

  in ethanol. Stir at room temperature for 12 hours to form the Potassium Dithiocarbazinate salt.

• Cyclization: Reflux the salt in hydrazine hydrate (excess) for 4-6 hours. Evolution of

  gas indicates cyclization.

• Isolation: Acidify with dilute HCl to precipitate the final 1,2,4-triazole-3-thiol. Recrystallize from ethanol.

Caption: Step-by-step synthesis of 1,2,4-triazole-3-thiol derivatives via the hydrazide pathway.

Biological Assay: MTT Antiproliferative Protocol

Objective: Determine the IC50 of synthesized triazole derivatives against cancer cell lines (e.g., MCF-7, HeLa).

Self-Validating Steps:

• Seeding: Seed cells (

  cells/well) in 96-well plates. Incubate for 24h at 37°C ( ).

• Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (0.1 - 100

  ).

  • Control: DMSO vehicle (0.1% final concentration).

  • Positive Control:[4] Doxorubicin.

• Incubation: Incubate for 48 hours.

• MTT Addition: Add 20

  MTT reagent (5 mg/mL in PBS). Incubate for 4 hours.

  • Validation: Viable cells convert yellow MTT to purple formazan crystals.[4]

• Solubilization: Remove media.[4] Add 100

  DMSO to dissolve crystals.

• Measurement: Read absorbance at 570 nm. Calculate % Cell Viability.[5]

Data Summary

Table 1: FDA-Approved 1,2,4-Triazole Drugs

Drug Name	Primary Indication	Mechanism Target
Fluconazole	Systemic Candidiasis	CYP51 (Erg11)
Voriconazole	Invasive Aspergillosis	CYP51 (Broad Spectrum)
Letrozole	Breast Cancer (ER+)	Aromatase (CYP19A1)
Anastrozole	Breast Cancer (ER+)	Aromatase (CYP19A1)
Ribavirin	Viral Infections (HCV)	RNA Polymerase / IMP Dehydrogenase

Table 2: Recent Hybrid Activity (2024-2025 Literature)

Hybrid Class	Target Cell Line	Activity (IC50)	Mechanism
Triazole-Quinoline	MCF-7 (Breast)		EGFR Inhibition
Triazole-Indole	HeLa (Cervical)		Tubulin Polymerization
Triazole-Thiadiazole	A549 (Lung)		Apoptosis (Bax/Bcl-2)

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An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) Studies of 1,2,4-Triazole Antifungals

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its presence in a wide array of pharmacologically active compounds.[1] Within the realm of infectious diseases, 1,2,4-triazole derivatives have emerged as a clinically indispensable class of antifungal agents.[2][3][4] The rise of invasive fungal infections, particularly in immunocompromised individuals, coupled with the growing concern of drug resistance, necessitates the continuous development of new, more potent, and selective antifungal agents.[2][5] This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 1,2,4-triazole antifungals, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the core mechanism of action, dissect the critical structural motifs, and outline the experimental workflows that underpin the rational design of next-generation triazole antifungals.

The Core Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

The antifungal activity of 1,2,4-triazoles is primarily attributed to their potent and selective inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][2][6] This enzyme is a critical catalyst in the biosynthesis of ergosterol, an essential component of the fungal cell membrane that is absent in mammals, who use cholesterol instead.[6][7] Ergosterol plays a vital role in maintaining the fluidity, integrity, and proper function of the fungal cell membrane.[1][8]

The inhibitory action is initiated by the coordination of the N4 nitrogen atom of the 1,2,4-triazole ring with the heme iron atom at the active site of CYP51.[1][8][9] This binding event blocks the natural substrate, lanosterol, from accessing the active site, thereby halting the 14α-demethylation step.[10][11] The consequence is a depletion of ergosterol and a simultaneous accumulation of toxic 14α-methylated sterols within the fungal cell membrane.[1][2] This disruption of membrane structure and function ultimately leads to the inhibition of fungal growth and cell death, defining the fungistatic or fungicidal action of these compounds.[1]

Caption: Mechanism of Action of 1,2,4-Triazole Antifungals.

Decoding the Structure-Activity Relationship (SAR)

The antifungal potency and spectrum of 1,2,4-triazole derivatives are intricately linked to their molecular architecture. A comprehensive SAR analysis reveals several key structural features that are crucial for optimal activity.

The Essential Pharmacophore of 1,2,4-Triazole Antifungals

The generally accepted pharmacophore for this class of compounds consists of three main components: the 1,2,4-triazole ring, a central core often containing a tertiary hydroxyl group, and a halogenated phenyl group, all connected by a short linker.

Caption: General Pharmacophore of 1,2,4-Triazole Antifungals.

The 1,2,4-Triazole Moiety: The Anchor to the Target

The 1,2,4-triazole ring is the quintessential component responsible for the primary interaction with the CYP51 enzyme.[2][12] Its N4 atom acts as a ligand, coordinating with the iron atom of the heme prosthetic group in the enzyme's active site.[1][9] This interaction is the foundational step in the inhibition of the enzyme. Modifications to this ring system are generally detrimental to antifungal activity.

The N-1 Side Chain: The Key to Potency and Selectivity

The substituent at the N-1 position of the triazole ring is arguably the most critical determinant of the compound's antifungal potency and spectrum. SAR studies have consistently shown that a specific arrangement of functional groups in this side chain is required for optimal activity.

• The Tertiary Hydroxyl Group: A common feature in potent triazole antifungals like fluconazole and voriconazole is a tertiary hydroxyl group on the carbon atom adjacent to a halogenated phenyl ring. This hydroxyl group is believed to form crucial hydrogen bond interactions within the active site of CYP51, enhancing binding affinity and contributing to selectivity.

• The Halogenated Phenyl Group: A phenyl ring, typically substituted with one or more halogen atoms (e.g., fluorine, chlorine), is another vital component. This group engages in hydrophobic interactions with the apoprotein portion of CYP51, fitting into a hydrophobic channel in the enzyme's active site.[8][13] The nature and position of the halogen substituents significantly influence the activity. For instance, 2,4-difluorophenyl substitution, as seen in fluconazole and voriconazole, is often associated with potent and broad-spectrum activity.[2]

• The Spacer: The length and nature of the linker connecting the triazole ring to the core structure are also important. A two-carbon linker is a common motif in many clinically successful triazole antifungals.

Side-Chain Modifications: Fine-Tuning the Antifungal Profile

Extensive research has focused on modifying the side chains of the core triazole structure to enhance activity, broaden the spectrum, and overcome resistance.[14][15]

• Alkyl and Aryl Substitutions: The introduction of various alkyl or aryl groups can modulate the lipophilicity and steric properties of the molecule, thereby affecting its interaction with the target enzyme and its pharmacokinetic properties. For example, the addition of a piperazine ring with substituted phenyl groups has led to compounds with potent activity against Candida albicans and Cryptococcus neoformans.[16]

• Introduction of Other Heterocycles: Hybrid molecules incorporating other heterocyclic rings, such as imidazole, oxadiazole, or pyrazole, have been synthesized to explore new chemical space and potentially new binding interactions within the CYP51 active site.[2][15]

Quantitative SAR: A Case Study with Fluconazole Analogs

The following table summarizes the Minimum Inhibitory Concentration (MIC) data for a series of fluconazole analogs, illustrating the impact of side-chain modifications on antifungal activity against Candida albicans.

Compound	R Group Modification	MIC against C. albicans (µg/mL)	Reference
Fluconazole	1,2,4-Triazole	0.5 - 4	[2]
Analog 7b	3-Chlorobenzylthio	0.063 - 1	[2]
Analog 7d	2,4-Dichlorobenzylthio	0.063 - 1	[2]
Analog 7e	3-Bromobenzylthio	0.063 - 1	[2]
Analog 6b	para-Chlorophenylalkynyl	0.0156 - 0.5	[2]
Analog 6c	para-Cyanophenylalkynyl	0.0156 - 0.5	[2]

Data is compiled from a review by Kazeminejad et al. (2022) and represents a range of reported MIC80 values.[2]

As the data indicates, replacing the second triazole ring of fluconazole with substituted benzylthio or phenylalkynyl moieties can lead to a significant increase in antifungal potency against C. albicans.[2] This underscores the critical role of the side chain in optimizing the interaction with the fungal target.

Experimental Workflow for SAR Studies

A systematic approach is essential for the successful execution of SAR studies. The following protocol outlines a standard workflow for the synthesis and evaluation of novel 1,2,4-triazole antifungal candidates.

Step-by-Step Methodology for Antifungal Susceptibility Testing

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay for quantifying the in vitro antifungal activity of a compound.[1] The broth microdilution method is a widely accepted standard.[17][18]

1. Preparation of Materials:

• Fungal Strains: Obtain and culture the desired fungal strains (e.g., Candida albicans, Aspergillus fumigatus) on appropriate agar plates.

• Growth Medium: Prepare sterile Roswell Park Memorial Institute (RPMI) 1640 medium, as it is the recommended standard for MIC testing.[17][19]

• Test Compounds: Prepare stock solutions of the synthesized 1,2,4-triazole derivatives in a suitable solvent like dimethyl sulfoxide (DMSO). The final DMSO concentration in the assay should not exceed 1% to avoid solvent-induced growth inhibition.[18]

• 96-Well Plates: Use sterile, flat-bottom 96-well microtiter plates.[17]

2. Inoculum Preparation:

• Grow the fungal strains in a liquid culture overnight.

• Harvest the cells by centrifugation and wash them with sterile phosphate-buffered saline (PBS).[20]

• Resuspend the cells in RPMI 1640 medium and adjust the cell density to a standardized concentration (e.g., 0.5-2.5 x 10³ cells/mL) using a spectrophotometer or hemocytometer.[20]

3. Assay Setup (Broth Microdilution):

• Add 100 µL of RPMI 1640 medium to all wells of the 96-well plate, except for the first column.

• Add 200 µL of the test compound at twice the highest desired concentration to the first column.

• Perform two-fold serial dilutions by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate.[17]

• Add 100 µL of the prepared fungal inoculum to each well.

• Include positive (fungus in medium without compound) and negative (medium only) controls.

4. Incubation and Reading:

• Incubate the plates at 35°C for 24-48 hours.[17]

• Determine the MIC by visual inspection or by measuring the optical density (OD) at 600 nm using a microplate reader. The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50% or ≥80%) compared to the positive control.[17]

Caption: A Typical Experimental Workflow for SAR Studies.

Conclusion

The 1,2,4-triazole scaffold remains a highly productive platform for the discovery of novel antifungal agents. A thorough understanding of the structure-activity relationships is paramount for the rational design of compounds with enhanced potency, a broader spectrum of activity, and the ability to circumvent existing resistance mechanisms. The key to success lies in the strategic manipulation of the N-1 side chain, particularly the optimization of the halogenated phenyl group and the core structure, to maximize interactions with the target enzyme, CYP51. By integrating synthetic chemistry with robust biological evaluation and computational modeling, the development of the next generation of life-saving triazole antifungals can be significantly accelerated.

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Protocols & Analytical Methods

Application Notes and Protocols: N-Alkylation of 1,2,4-Triazole with 2-Bromo-1-Phenylethanone Derivatives

Introduction

The 1,2,4-triazole nucleus is a foundational scaffold in medicinal chemistry and materials science, renowned for its presence in a wide array of bioactive compounds.[1][2][3] N-alkylated 1,2,4-triazoles, in particular, exhibit a broad spectrum of pharmacological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[2][4][5] The introduction of a phenacyl moiety, through alkylation with 2-bromo-1-phenylethanone derivatives, offers a versatile route to novel compounds with significant therapeutic potential. This guide provides a comprehensive overview of the N-alkylation of 1,2,4-triazole with these specific electrophiles, detailing the underlying mechanistic principles, offering validated experimental protocols, and discussing the critical aspect of regioselectivity.

Mechanistic Insights and Regioselectivity

The N-alkylation of 1,2,4-triazole is a classic nucleophilic substitution reaction. The triazole ring possesses two potentially nucleophilic nitrogen atoms, N1 and N4, leading to the possible formation of two regioisomers.[6] The inherent tautomerism of the unsubstituted 1,2,4-triazole ring further complicates the reaction, as both 1H- and 4H-tautomers exist in equilibrium.[7]

The Challenge of Regiocontrol

Direct alkylation of 1,2,4-triazole often results in a mixture of N1 and N4 substituted products, with the N1 isomer typically being the major product.[6][8] The ratio of these isomers is influenced by several factors, including the nature of the alkylating agent, the base employed, the solvent, and the reaction temperature. Achieving high regioselectivity is a critical challenge in the synthesis of these compounds, as the biological activity can be highly dependent on the substitution pattern.

Several strategies have been developed to address this challenge. One common approach involves the use of specific bases and solvents to favor the formation of one isomer over the other. For instance, the use of a bulky, non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) has been shown to favor the formation of the N1-substituted product.[8][9][10] Another strategy involves blocking one of the nitrogen atoms, performing the alkylation, and then removing the blocking group.[6]

The Role of the Base

The choice of base is paramount in controlling the regioselectivity of the N-alkylation. The base deprotonates the 1,2,4-triazole, generating the triazolate anion, which is the active nucleophile. The nature of the counter-ion and the degree of ion pairing can influence which nitrogen atom is more nucleophilic.

• Strong, hard bases like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents like DMF are commonly used. These conditions often lead to a mixture of isomers.[11][12]

• Weaker, non-nucleophilic bases such as DBU can provide higher selectivity for the N1 isomer.[8][9][10]

• Phase-transfer catalysts in conjunction with an inorganic base can also be employed to facilitate the reaction.[7]

Reaction Mechanism Workflow

The general mechanism for the N-alkylation of 1,2,4-triazole with a 2-bromo-1-phenylethanone derivative is depicted below.

Caption: General workflow for the N-alkylation of 1,2,4-triazole.

Experimental Protocols

This section provides detailed, step-by-step protocols for the N-alkylation of 1,2,4-triazole with a representative 2-bromo-1-phenylethanone derivative.

Materials and Reagents

Reagent	Supplier	Purity
1,2,4-Triazole	Sigma-Aldrich	≥98%
2-Bromo-1-phenylethanone	Alfa Aesar	98%
Potassium Carbonate (K2CO3), anhydrous	Fisher Scientific	≥99%
N,N-Dimethylformamide (DMF), anhydrous	Acros Organics	99.8%
Ethyl Acetate	VWR Chemicals	HPLC Grade
Hexanes	VWR Chemicals	HPLC Grade
Deionized Water	In-house
Anhydrous Sodium Sulfate	Sigma-Aldrich	≥99%

Protocol 1: General Procedure for N-Alkylation using Potassium Carbonate

This protocol describes a general and widely applicable method for the N-alkylation of 1,2,4-triazole.

Step 1: Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2,4-triazole (1.0 equiv).

• Add anhydrous potassium carbonate (1.5 equiv).

• Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of 0.5 M with respect to the 1,2,4-triazole.

• Stir the suspension at room temperature for 15 minutes.

Step 2: Addition of Electrophile

• Dissolve the 2-bromo-1-phenylethanone derivative (1.1 equiv) in a minimal amount of anhydrous DMF.

• Add the solution of the electrophile dropwise to the stirring suspension of 1,2,4-triazole and potassium carbonate over 10 minutes.

Step 3: Reaction Monitoring

• Heat the reaction mixture to 60 °C.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.

Step 4: Work-up and Extraction

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water (approximately 3-4 times the volume of DMF used).

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine (1 x volume of the organic layer).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 5: Purification

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the N1 and N4 isomers.

Protocol 2: Regioselective N1-Alkylation using DBU

This protocol is optimized for the selective synthesis of the N1-alkylated isomer.[8][9]

Step 1: Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2,4-triazole (1.0 equiv).

• Add anhydrous tetrahydrofuran (THF) to achieve a concentration of 0.2 M.

• Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 equiv) dropwise at room temperature.

Step 2: Addition of Electrophile

• Add the 2-bromo-1-phenylethanone derivative (1.0 equiv) dropwise to the reaction mixture at room temperature.

Step 3: Reaction Monitoring

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC until the starting material is consumed (typically 1-3 hours).

Step 4: Work-up and Extraction

• Quench the reaction by adding deionized water.

• Extract the mixture with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude product by column chromatography to isolate the desired N1-substituted 1,2,4-triazole.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for N-alkylation.

Data and Characterization

The synthesized N-alkylated 1,2,4-triazole derivatives should be thoroughly characterized to confirm their structure and purity.

Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Mass Spec (m/z)
N1-(2-oxo-2-phenylethyl)-1H-1,2,4-triazole	8.45 (s, 1H, triazole-H), 8.01 (s, 1H, triazole-H), 7.95 (d, 2H, Ar-H), 7.68 (t, 1H, Ar-H), 7.55 (t, 2H, Ar-H), 5.80 (s, 2H, CH₂)	192.5 (C=O), 152.1 (triazole-C), 145.8 (triazole-C), 134.5 (Ar-C), 134.2 (Ar-C), 129.2 (Ar-C), 128.1 (Ar-C), 55.3 (CH₂)	[M+H]⁺ calculated: 202.08, found: 202.09
N4-(2-oxo-2-phenylethyl)-4H-1,2,4-triazole	8.80 (s, 2H, triazole-H), 7.98 (d, 2H, Ar-H), 7.70 (t, 1H, Ar-H), 7.58 (t, 2H, Ar-H), 5.65 (s, 2H, CH₂)	191.8 (C=O), 146.5 (triazole-C), 134.8 (Ar-C), 134.4 (Ar-C), 129.4 (Ar-C), 128.3 (Ar-C), 58.1 (CH₂)	[M+H]⁺ calculated: 202.08, found: 202.09

Note: The chemical shifts are representative and may vary slightly depending on the solvent and instrument.

Distinguishing Between N1 and N4 Isomers

The two regioisomers can be readily distinguished by ¹H NMR spectroscopy. The N4-substituted isomer is symmetrical, and thus the two protons on the triazole ring (H-3 and H-5) are chemically equivalent and appear as a single sharp singlet. In contrast, the N1-substituted isomer is unsymmetrical, and the two triazole protons are in different chemical environments, resulting in two distinct singlets.

Applications and Future Directions

The N-alkylated 1,2,4-triazole derivatives synthesized via this methodology serve as valuable building blocks in drug discovery and development. Their diverse biological activities make them attractive candidates for further investigation.[2][4][13][14] Many compounds containing the 1,2,4-triazole moiety are used as antimicrobial and antifungal agents.[1][2][3]

Future research in this area could focus on:

• The development of more efficient and highly regioselective synthetic methods.

• The synthesis of a broader library of derivatives with diverse substituents on the phenyl ring.

• Comprehensive biological evaluation of the synthesized compounds to identify lead candidates for various therapeutic targets.

• Exploration of these compounds in materials science, for example, as ligands for metal complexes or as components of functional polymers.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Inactive reagents (e.g., wet solvent or base), incorrect reaction temperature.	Ensure all reagents and solvents are anhydrous. Verify the reaction temperature. Consider using a more reactive alkylating agent if possible.
Formation of multiple byproducts	Over-alkylation (dialkylation), side reactions of the phenacyl group.	Use a slight excess of the 1,2,4-triazole. Control the reaction temperature carefully.
Poor regioselectivity	Inappropriate choice of base or solvent.	For N1 selectivity, use a non-nucleophilic base like DBU in a non-polar solvent like THF. For N4 selectivity, other methods might be required.
Difficulty in separating isomers	Similar polarities of the N1 and N4 isomers.	Optimize the mobile phase for column chromatography. Consider using a different stationary phase or HPLC for separation.

References

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (2025). Research Square.
• An In-Depth Technical Guide to the Synthesis and Reactions of 1,2,4-Triazoles. Benchchem.
• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT calculations. (2020). Journal of Molecular Structure.
• Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block. (2023). Synfacts.
• Regioselective 1H-1,2,4 Triazole alkyl
• Synthesis and evaluation of some novel 1,2,4-triazole derivatives for antmicrobial, antitubercular and anti-inflammatory activities. (2012). Indian Journal of Chemistry.
• Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole. (2022). ChemicalBook.
• Synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives. (2013). Indian Journal of Chemistry.
• Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. (2025). Iraqi Journal of Science.
• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
• Synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives. (2010). Turkish Journal of Chemistry.
• Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. (2016). Green Processing and Synthesis.
• Preparation and N-Alkylation of 4-Aryl-1,2,4-triazoles. Thieme Chemistry.
• A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy. (2020).
• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (2022). Egyptian Journal of Chemistry.
• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Organic Chemistry Portal.
• An Investigation into the Alkylation of 1,2,4-Triazole.
• Synthesis of Some Novel N-Substituted 1,2,4- Triazole derivatives and their Antimicrobial Evaluation. (2022).
• Synthesis of N-Substituted 1,2,4-Triazoles. A Review. (2011).
• Synthesis and Biological Assessment of New 1,2,4-Triazole Derivatives. (2018). Research and Reviews: A Journal of Pharmaceutical Science.
• synthesis of 1,2,4 triazole compounds. ISRES.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2023). Frontiers in Chemistry.
• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles.
• 2-Bromo-2-(5-bromo-1H-1,2,4-triazol-1-yl)-1-(2,4-difluorophenyl)ethanone. (2011). Acta Crystallographica Section E.
• Synthesis of some novel 1,2,4-triazole and 1,3,4-oxadiazole derivatives of biological interest. (2012). Medicinal Chemistry Research.
• Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. (2022). BMC Chemistry.
• Synthesis of a New Bis(1,2,4-Triazole) Derivative with Antimicrobial Activity. (2025). Chemistry Proceedings.
• Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae. RSC Publishing.
• Proposed mechanism for the 2-bromo-1-phenylethanone dehalogenation reaction mediated by m-TPEWP5 G-EsY nanoassembly as a photocatalyst.

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Application Notes & Protocols for the In Vitro Evaluation of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one Analogs

Authored for: Researchers, Scientists, and Drug Development Professionals

Preamble: The Rationale for Investigating Novel 1,2,4-Triazole Analogs

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically significant drugs.[1][2] Its unique chemical properties, including its ability to engage in hydrogen bonding, its dipole character, and its metabolic stability, make it an ideal pharmacophore for interacting with various biological targets.[1] This five-membered heterocyclic ring is central to the mechanism of action of leading antifungal agents like fluconazole and itraconazole, which famously inhibit the fungal enzyme cytochrome P450 14α-demethylase (CYP51), a critical component in the ergosterol biosynthesis pathway.[3][4]

Beyond antifungal applications, 1,2,4-triazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antiviral, antibacterial, and anticonvulsant properties.[5][6][7][8] The core structure, 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one, serves as a versatile template for chemical modification. By synthesizing and evaluating analogs of this core, researchers can systematically explore structure-activity relationships (SAR) to develop novel therapeutic agents with enhanced potency, improved selectivity, and novel mechanisms of action.

This guide provides a comprehensive framework for the initial in vitro evaluation of such analogs. The protocols herein are designed not merely as procedural steps but as a logical, tiered approach to screening—moving from broad cytotoxicity assessment to more specific mechanistic assays. The causality behind each experimental choice is explained to empower researchers to not only generate data but also to understand its implications for drug development.

Section 1: Compound Preparation and Management

Rationale: Consistent and accurate biological data begins with proper handling of test compounds. Solubility, stability, and accurate concentration determination are critical variables that can significantly impact experimental outcomes. This protocol establishes a standardized method for preparing stock solutions to ensure reproducibility across all subsequent assays.

Protocol 1.1: Preparation of Master Stock Solutions

• Solubility Testing: Before preparing a high-concentration stock, determine the optimal solvent.

  • Begin with 100% Dimethyl Sulfoxide (DMSO), as it is a versatile solvent for many organic molecules.

  • Test the solubility of a small amount of each analog in DMSO to a target concentration of 10-20 mM. Use vortexing and gentle warming (37°C) if necessary.

  • If solubility in DMSO is poor, other organic solvents like ethanol or methanol may be tested, but compatibility with cell culture media must be considered. DMSO is generally preferred for its low toxicity to cells at final concentrations ≤0.5%.

• Master Stock Preparation:

  • Accurately weigh 1-5 mg of each analog using an analytical balance.

  • Dissolve the compound in the pre-determined volume of 100% DMSO to achieve a master stock concentration of 10 mM. Ensure complete dissolution.

  • Causality Note: A 10 mM stock is a standard starting point that allows for a wide range of final assay concentrations while keeping the final DMSO concentration in the culture medium low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[9]

• Aliquoting and Storage:

  • Dispense the master stock into single-use aliquots (e.g., 10-20 µL) in sterile, low-binding microcentrifuge tubes.

  • Store aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. Protect from light if compounds are photosensitive.

Section 2: Primary Screening: In Vitro Cytotoxicity & Viability Assessment

Rationale: The foundational step in evaluating any new compound is to determine its effect on cell viability. This primary screen establishes the concentration-dependent toxicity, allowing for the calculation of the half-maximal inhibitory concentration (IC₅₀). The MTT assay is a robust, colorimetric method that measures the metabolic activity of mitochondrial reductase enzymes, serving as a reliable indicator of cell viability.[9][10] By screening against both cancerous and non-cancerous cell lines, a preliminary therapeutic window or "selectivity index" can be determined.[9][10]

Workflow for In Vitro Evaluation

Caption: General workflow for the in vitro evaluation of novel chemical analogs.

Protocol 2.1: MTT Assay for Cytotoxicity

• Cell Seeding:

  • Culture selected human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HeLa for cervical) and a non-cancerous cell line (e.g., HEK293 embryonic kidney cells, or MCF-10A for non-tumorigenic breast) in appropriate media.[10]

  • Trypsinize and count the cells. Seed cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the triazole analogs from the 10 mM stock in culture medium. A typical final concentration range would be 0.1, 1, 10, 25, 50, and 100 µM.

  • Remove the old media from the 96-well plate and add 100 µL of the media containing the different compound concentrations to the respective wells.

  • Controls are essential:

    • Negative Control: Wells with cells treated with media containing the same final concentration of DMSO as the highest compound concentration (e.g., 0.5% DMSO).

    • Positive Control: Wells with cells treated with a known cytotoxic agent (e.g., Doxorubicin for cancer cells).

    • Blank Control: Wells with media but no cells.

  • Incubate the plate for 48-72 hours.

• MTT Reagent Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization and Reading:

  • Carefully remove the media from the wells.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Presentation: Cytotoxicity (IC₅₀) Values

Cell Line	Analog ID	IC₅₀ (µM) ± SD	Positive Control (Doxorubicin) IC₅₀ (µM) ± SD	Selectivity Index (SI)¹
MCF-7 (Breast Cancer)	TZA-001	15.2 ± 1.8	0.9 ± 0.1	4.8
A549 (Lung Cancer)	TZA-001	21.5 ± 2.5	1.2 ± 0.2	3.4
HEK293 (Normal Kidney)	TZA-001	73.1 ± 6.4	15.8 ± 2.1	-
MCF-7 (Breast Cancer)	TZA-002	> 100	0.9 ± 0.1	N/A
A549 (Lung Cancer)	TZA-002	> 100	1.2 ± 0.2	N/A
HEK293 (Normal Kidney)	TZA-002	> 100	15.8 ± 2.1	-

¹Selectivity Index (SI) = IC₅₀ in Normal Cell Line / IC₅₀ in Cancer Cell Line. A higher SI value is desirable.

Section 3: Mechanistic Evaluation: Antifungal Activity

Rationale: Given the well-established role of triazoles as antifungal agents, a primary mechanistic investigation should assess their activity against pathogenic fungi.[3] The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3]

Protocol 3.1: Antifungal Susceptibility Testing (Broth Microdilution)

• Fungal Strain Preparation:

  • Use common pathogenic fungal strains such as Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans.

  • Culture the fungal strains on appropriate agar plates (e.g., Sabouraud Dextrose Agar).

  • Prepare a standardized inoculum suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeast.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the assay wells.

• Assay Plate Preparation:

  • In a sterile 96-well plate, perform a two-fold serial dilution of the triazole analogs in RPMI-1640 medium. A typical concentration range is 0.06 to 128 µg/mL.

  • Add 100 µL of the standardized fungal inoculum to each well.

  • Controls are essential:

    • Growth Control: Wells with inoculum but no compound.

    • Sterility Control: Wells with medium but no inoculum.

    • Positive Control: Wells with a known antifungal drug (e.g., Fluconazole, Itraconazole).[3]

• Incubation and MIC Determination:

  • Incubate the plates at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth (i.e., no turbidity) compared to the growth control.

Data Presentation: Antifungal Activity (MIC₈₀ Values)

Fungal Strain	Analog ID	MIC₈₀ (µg/mL)	Positive Control (Fluconazole) MIC₈₀ (µg/mL)
C. albicans (ATCC 90028)	TZA-001	0.25	1.0
A. fumigatus (ATCC 204305)	TZA-001	16	64
C. neoformans (ATCC 90112)	TZA-001	4	8

| C. albicans (ATCC 90028) | TZA-002 | >128 | 1.0 |

Section 4: Mechanistic Evaluation: Anticancer Pathways

Rationale: For analogs showing promising and selective cytotoxicity against cancer cells, the next logical step is to investigate the mechanism of cell death. Many effective chemotherapeutic agents function by inducing apoptosis (programmed cell death) or by causing cell cycle arrest, which prevents cancer cell proliferation.[11][12]

Hypothesized Apoptosis Induction Pathway

Caption: A potential intrinsic apoptosis pathway initiated by a triazole analog.

Protocol 4.1: Apoptosis Assessment using Annexin V/Propidium Iodide (PI) Staining

• Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V is a protein that binds to PS and can be conjugated to a fluorophore (e.g., FITC). Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live cells, thus staining only late apoptotic or necrotic cells.

• Cell Treatment:

  • Seed cells (e.g., MCF-7) in a 6-well plate and allow them to attach overnight.

  • Treat the cells with the triazole analog at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control and a positive control (e.g., Staurosporine).

• Staining and Analysis:

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the samples immediately using a flow cytometer.

• Interpretation:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Section 5: Target-Based Screening: Enzyme Inhibition Assays

Rationale: The broad biological activity of triazoles often stems from their ability to inhibit specific enzymes by coordinating with metal ions in the active site or through other non-covalent interactions.[13][14] Performing a direct enzyme inhibition assay can confirm a specific molecular target and elucidate the mechanism of action. The following is a general protocol for a protease inhibition assay, which can be adapted for other enzymes like kinases or cholinesterases.[14][15]

Protocol 5.1: In Vitro Protease Inhibition Assay

• Assay Components:

  • Enzyme: A purified protease (e.g., Trypsin, Chymotrypsin).[14]

  • Substrate: A specific chromogenic or fluorogenic substrate for the chosen enzyme (e.g., BAPNA for Trypsin).

  • Buffer: An appropriate assay buffer that maintains optimal pH and ionic strength for enzyme activity.

  • Inhibitors: The triazole analogs and a known protease inhibitor as a positive control.

• Assay Procedure (96-well plate format):

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of various concentrations of the triazole analog (or positive control/DMSO vehicle).

  • Add 20 µL of the enzyme solution and incubate for 15 minutes at 37°C to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding 20 µL of the substrate solution.

  • Immediately measure the absorbance (for chromogenic substrates) or fluorescence (for fluorogenic substrates) over time using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic curve for each inhibitor concentration.

  • Determine the percentage of inhibition relative to the uninhibited (DMSO) control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value for enzyme inhibition.

References

• Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety. PMC.
• Design, Synthesis, and Antifungal Activity of Novel 2-Ar-1,2,3-Triazole Derivatives.
• Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers.
• Triazole derivatives with improved in vitro antifungal activity over azole drugs. PubMed.
• In Vitro Cytotoxicity Assays. LifeNet Health LifeSciences.
• Advances in synthetic approach to and antifungal activity of triazoles. Beilstein Journals.
• An insight on medicinal
• Analysis of biological properties of 1,2,4-triazole-containing compounds (literature review).
• Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds. BenchChem.
• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. PMC.
• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Research.
• In Vitro Cytotoxicity Assays: Applic
• Synthesis and evaluation of in vitro cytotoxic effects of triazol/spiroindolinequinazolinedione, triazol/indolin-3-thiosemicarbazone and triazol/thiazol-indolin-2-one conjug
• 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Rel
• Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Deriv
• Potential Anticancer Activity of Novel Triazoles and Related Derivatives.
• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. Dove Press.
• Design and Development of Triazole Derivatives as Prospective Anticancer Agents: A Review. Bentham Science.
• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. ACS Omega.
• Discovery of a new class of triazole based inhibitors of acetyl transferase KAT2A. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Investigation of inhibitory effects of triazole derivatives on the protease enzymes. Research Journal of Biotechnology.
• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. PMC.

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Application Notes & Protocols: A Guide to Assessing the Cytotoxicity of Novel Triazole Compounds

Introduction: The Critical Role of Cytotoxicity Profiling in Triazole Drug Discovery

Triazole derivatives represent a "privileged scaffold" in medicinal chemistry, forming the backbone of numerous compounds with a broad spectrum of biological activities, including antifungal, anticancer, and antiviral properties.[1][2] The therapeutic potential of novel synthesized triazole compounds is immense; however, early and accurate assessment of their cytotoxic profile is a cornerstone of the preclinical development process. This evaluation is not merely a regulatory checkpoint but a critical step in identifying promising lead candidates, understanding their mechanism of action, and ensuring patient safety. A positive cytotoxicity result does not automatically disqualify a compound but necessitates a deeper investigation into its potential in vivo effects.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for evaluating the cytotoxicity of novel triazole compounds. We will delve into the causality behind experimental choices, present robust, self-validating protocols, and offer insights into data interpretation, empowering researchers to generate reliable and reproducible results.

Pillar 1: Foundational Assays for Initial Cytotoxicity Screening

For the initial screening of a library of novel triazole compounds, it is essential to employ assays that are robust, sensitive, and amenable to a high-throughput format. We will focus on two foundational assays that assess different aspects of cell health: metabolic activity and membrane integrity.

The MTT Assay: A Measure of Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability based on mitochondrial function.[5] In viable cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of metabolically active cells.[5] This assay is particularly valuable in the early stages of drug discovery for its simplicity and reliability in determining a compound's effect on cell proliferation and viability.[6][7]

Causality Behind the Choice: The MTT assay is an excellent first-line screening tool because it provides a quantitative measure of a compound's overall impact on cellular metabolic health. A reduction in MTT conversion can indicate either direct cytotoxicity (cell death) or cytostatic effects (inhibition of proliferation). Many triazole-based anticancer agents have been shown to induce apoptosis and inhibit proliferation, making the MTT assay a relevant and effective primary screen.[8][9][10]

The Lactate Dehydrogenase (LDH) Assay: An Indicator of Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.[11][12] LDH is a stable cytosolic enzyme that is released upon rupture of the plasma membrane, a hallmark of necrosis or late-stage apoptosis.[11][13][14] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.[11] The intensity of the color is proportional to the amount of LDH released and, therefore, to the number of damaged cells.[14]

Causality Behind the Choice: The LDH assay provides a complementary perspective to the MTT assay. While the MTT assay measures a loss of metabolic function, the LDH assay directly quantifies cell membrane damage.[15] This distinction is crucial, as a compound might inhibit metabolic activity without immediately causing membrane lysis. Running both assays can help to differentiate between different modes of cell death.[12]

Experimental Workflow & Data Interpretation

A logical workflow is critical for obtaining reliable cytotoxicity data. The following diagram illustrates a typical screening cascade for novel triazole compounds.

Caption: A typical workflow for cytotoxicity testing of novel triazole compounds.

Data Analysis: Calculating the IC50 Value

A key parameter derived from cytotoxicity assays is the half-maximal inhibitory concentration (IC50), which is the concentration of a compound that inhibits 50% of a biological process.[16][17] For cytotoxicity, it represents the concentration that reduces cell viability by 50% compared to an untreated control.[18] The IC50 value is a measure of the potency of a compound; a lower IC50 indicates higher potency.[17] This value is typically determined by performing a dose-response curve and fitting the data to a non-linear regression model.[18]

Parameter	Description	Importance in Triazole Drug Discovery
% Cell Viability	The percentage of viable cells in a treated sample relative to an untreated control.	Provides a direct measure of the compound's cytotoxic effect at a specific concentration.
IC50 (Half-Maximal Inhibitory Concentration)	The concentration of the triazole compound that causes a 50% reduction in cell viability.[16]	A primary indicator of the compound's potency. Lower IC50 values are generally desirable for potential therapeutic agents.[17]
Dose-Response Curve	A graphical representation of the relationship between the concentration of the triazole compound and its effect on cell viability.	Visualizes the potency and efficacy of the compound and is essential for accurate IC50 determination.[19]
Selectivity Index (SI)	The ratio of the IC50 value in a non-cancerous cell line to the IC50 value in a cancer cell line.	A critical parameter for assessing the therapeutic window of a potential anticancer agent. A higher SI indicates greater selectivity for cancer cells.

Pillar 2: Delving Deeper - Mechanistic Cytotoxicity Assays

Once initial screening identifies "hit" compounds, the next crucial step is to investigate the mechanism of cell death. Many triazole derivatives exert their anticancer effects by inducing apoptosis, or programmed cell death.[1][9][20]

The Caspase-Glo® 3/7 Assay: Detecting the Hallmarks of Apoptosis

Apoptosis is a highly regulated process involving the activation of a cascade of cysteine-aspartic acid proteases known as caspases. Caspases-3 and -7 are key executioner caspases that play a central role in the apoptotic pathway. The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of these two caspases.[21][22] The assay provides a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspases-3 and -7 to release aminoluciferin.[21][23] This aminoluciferin is then used by luciferase to generate a "glow-type" luminescent signal that is proportional to the amount of caspase-3 and -7 activity.[22]

Causality Behind the Choice: This assay is highly specific for apoptosis and is known for its high sensitivity and simple "add-mix-measure" format, making it ideal for high-throughput screening.[21][24] An increase in caspase-3/7 activity is a strong indicator that a novel triazole compound is inducing cell death through the apoptotic pathway. This information is invaluable for understanding the compound's mechanism of action and for guiding further drug development efforts.

Caption: The intrinsic apoptosis pathway and the principle of the Caspase-Glo® 3/7 assay.

Pillar 3: Detailed Protocols for Robust and Reproducible Results

Adherence to well-defined protocols is paramount for generating high-quality, reproducible data. The following protocols are designed to be self-validating by including appropriate controls.

Protocol 1: MTT Cell Viability Assay

Materials:

• Novel triazole compounds dissolved in a suitable solvent (e.g., DMSO). The final DMSO concentration in the culture medium should not exceed 0.5% to avoid solvent-induced cytotoxicity.[6][25]

• Selected cancer cell line (e.g., A549, HeLa, MCF-7) in logarithmic growth phase.[25]

• Complete cell culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS).[5]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO).[5][26]

• Sterile 96-well plates.

• Microplate reader capable of measuring absorbance at 570 nm.[26][27]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[15]

• Compound Treatment: Prepare serial dilutions of the triazole compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and untreated control (medium only) wells.[15]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[6] Incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.[6][26]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the purple formazan crystals.[5][26] Incubate with gentle shaking for at least 2 hours in the dark.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[6] A reference wavelength of 630 nm can be used to reduce background noise.[26]

• Data Calculation: Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

Protocol 2: LDH Cytotoxicity Assay

Materials:

• LDH Cytotoxicity Assay Kit (commercially available kits are recommended for consistency).

• Treated cell culture supernatants (from the same plates as the MTT assay, if desired, before adding MTT).

• Sterile 96-well plates.

• Microplate reader capable of measuring absorbance at the wavelength specified by the kit manufacturer (typically around 490 nm).[11][14]

Procedure:

• Prepare Controls: Set up the following controls in triplicate on a new 96-well plate:

  • Spontaneous LDH Release: Supernatant from untreated cells.

  • Maximum LDH Release: Add lysis buffer (provided in the kit) to untreated cells 30 minutes before collecting the supernatant.

  • Background Control: Culture medium only.

• Collect Supernatant: After the compound treatment period, centrifuge the cell plate at a low speed (e.g., 250 x g for 5 minutes). Carefully transfer a specific volume (e.g., 50 µL) of the supernatant from each well to a new 96-well plate.

• Assay Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant, following the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually around 30 minutes), protected from light.[14]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm).[11]

• Data Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of Treated - Absorbance of Spontaneous) / (Absorbance of Maximum - Absorbance of Spontaneous)] x 100

Protocol 3: Caspase-Glo® 3/7 Apoptosis Assay

Materials:

• Caspase-Glo® 3/7 Assay System (e.g., from Promega).[21]

• Treated cells in opaque-walled 96-well plates (to minimize luminescence cross-talk).

• Luminometer.

Procedure:

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[23] Allow it to equilibrate to room temperature before use.

• Assay Execution (Add-Mix-Measure):

  • Remove the 96-well plate containing the treated cells from the incubator and allow it to equilibrate to room temperature.[23]

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[23]

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light.[23]

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: The luminescent signal is directly proportional to the amount of caspase-3/7 activity. Results are often expressed as fold change in luminescence over the vehicle control.

Trustworthiness: A Self-Validating System

To ensure the trustworthiness of your results, every experiment must include a set of controls.

Control Type	Purpose	Expected Outcome	Troubleshooting if Outcome is Not Met
Untreated Control	Represents 100% cell viability or baseline LDH/caspase activity.	High absorbance in MTT, low absorbance in LDH, baseline luminescence in Caspase-Glo®.	Check for cell health, seeding density, and potential contamination.[25]
Vehicle Control (e.g., DMSO)	Accounts for any cytotoxic effects of the solvent used to dissolve the triazole compounds.	Should show viability close to 100% and minimal LDH/caspase activity.[25]	The solvent concentration may be too high; reduce the final concentration to <0.5%.[28]
Positive Control (e.g., Doxorubicin, Staurosporine)	A known cytotoxic or pro-apoptotic agent to validate that the assay is working correctly.	Should induce a significant decrease in viability (MTT) or a significant increase in LDH release or caspase activity.	Check reagent preparation and cell responsiveness.[25]
Medium/Blank Control	Measures the background absorbance/luminescence of the medium and assay reagents.	Should have very low absorbance/luminescence.[15]	High background may indicate contamination or issues with assay reagents.[15]

Conclusion

The systematic evaluation of cytotoxicity is a non-negotiable aspect of developing novel triazole-based therapeutics. By employing a multi-assay approach that begins with broad screening of metabolic health and membrane integrity (MTT and LDH assays) and progresses to more specific mechanistic studies (Caspase-Glo® 3/7 assay), researchers can build a comprehensive profile of their compounds. The protocols and insights provided in these application notes are designed to ensure scientific integrity, robustness, and reproducibility, ultimately facilitating the identification of promising and safe triazole drug candidates.

References

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of action of 1,2,3‐triazole hybrids. Retrieved from [Link]

• Bioo Scientific Corporation. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Retrieved from [Link]

• National Center for Advancing Translational Sciences. (n.d.). Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. Retrieved from [Link]

• PubMed Central. (n.d.). Cytotoxic activity of triazole-containing alkyl β-D-glucopyranosides on a human T-cell leukemia cell line. Retrieved from [Link]

• JJR Lab. (2025, April 17). What to Do If Cytotoxicity Test Results Are Positive. Retrieved from [Link]

• Frontiers Media. (2021, June 11). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Retrieved from [Link]

• International Journal of Molecular Sciences. (2024, June 18). Evaluating the Pharmacological Efficacy of Triazole Derivatives: Molecular Docking and Anticancer Studies. Retrieved from [Link]

• National Toxicology Program. (2025, July 7). Validation Study of In Vitro Cytotoxicity Test Methods. Retrieved from [Link]

• Journal of Toxicological Sciences. (n.d.). Validation Study on Five Cytotoxicity Assays by JSAAE II. Statistical Analysis. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• PubMed Central. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Retrieved from [Link]

• Tiaris Biosciences. (2025). LDH CYTOTOXICITY ASSAY KIT. Retrieved from [Link]

• PubMed Central. (n.d.). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Retrieved from [Link]

• International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. Retrieved from [Link]

• MDPI. (2025, November 19). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

• ResearchGate. (2021, March 21). How do I interpret my MTT assay results, and what statistical tests should I do for cell viability?. Retrieved from [Link]

• ResearchGate. (2021, September 24). How to comment after finding IC50 according to MTT results?. Retrieved from [Link]

• Journal of Toxicological Sciences. (n.d.). Validation Study on Five Cytotoxicity Assays by JSAAE I. Overview of the Study and Analyses of Variations of ED50 Values. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Rationale design, synthesis, cytotoxicity evaluation, and in silico mechanistic studies of novel 1,2,3-triazoles with potential anticancer activity. Retrieved from [Link]

• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2023, August 1). Click Chemistry-Based Synthesis of Novel 1,2,3-Triazole Derivatives and Cytotoxic Activity on Breast and Prostate Cancer Cell. Retrieved from [Link]

• MDPI. (2023, November 16). Synthesis, Cytotoxic, and Computational Screening of Some Novel Indole–1,2,4-Triazole-Based S-Alkylated N-Aryl Acetamides. Retrieved from [Link]

• RSC Publishing. (n.d.). Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. Retrieved from [Link]

• Nelson Labs. (2022, March 21). A Stepwise Approach to Deal with In Vitro Cytotoxicity Failures. Retrieved from [Link]

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Developing derivatives of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one for improved efficacy

<_Step_2> Application Notes and Protocols for the Development of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one Derivatives with Improved Efficacy

For Distribution To: Researchers, scientists, and drug development professionals

Abstract

The 1,2,4-triazole nucleus is a foundational pharmacophore in a multitude of clinically significant therapeutic agents, particularly in the realm of antifungal medications.[1][2] The parent compound, 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one, presents a promising scaffold for the development of novel derivatives with enhanced efficacy. These application notes provide a comprehensive guide for the rational design, synthesis, and evaluation of such derivatives. The protocols detailed herein are intended to equip researchers in drug discovery and development with the necessary methodologies to advance lead optimization efforts, transforming a promising lead compound into a viable drug candidate.[3][4][5] The overarching goal is to systematically modify the lead structure to improve its therapeutic index by enhancing potency and selectivity while concurrently optimizing its pharmacokinetic and safety profiles.[3][4][5]

Rationale for Derivative Development: A Strategy for Enhanced Antifungal Activity

The core principle behind developing derivatives of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is rooted in the established mechanism of action of azole antifungals. These agents selectively inhibit the fungal enzyme lanosterol 14α-demethylase (CYP51), a critical component in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[6][7] By disrupting ergosterol synthesis, azoles compromise the integrity and function of the fungal cell membrane, leading to growth inhibition and cell death.[7]

The parent compound serves as a chemical starting point. Through strategic chemical modifications, we aim to:

• Enhance Binding Affinity for Fungal CYP51: Subtle alterations to the molecular structure can lead to more favorable interactions with the active site of the target enzyme, thereby increasing the compound's potency.

• Improve Selectivity: Modifications can be designed to decrease affinity for mammalian cytochrome P450 enzymes, thus reducing the potential for off-target effects and improving the safety profile.

• Optimize ADMET Properties: The absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile of a drug candidate is a critical determinant of its clinical success.[5] Derivative synthesis allows for the fine-tuning of physicochemical properties to achieve a more favorable pharmacokinetic profile.

A logical workflow for this lead optimization campaign is depicted below.

Caption: Lead optimization workflow for developing novel derivatives.

Rational Design of Derivatives: Leveraging Structure-Activity Relationships and Bioisosterism

The design of new derivatives should be guided by established structure-activity relationship (SAR) principles for azole antifungals and the strategic application of bioisosteric replacements.

Structure-Activity Relationship (SAR) Insights

Literature on 1,2,4-triazole-containing antifungals provides valuable insights into the structural features that govern their activity.[1][8] Key takeaways include:

• The 1,2,4-Triazole Ring: This moiety is essential for coordinating with the heme iron atom in the active site of CYP51 and is generally considered immutable.

• The Phenyl Ring: Modifications to the phenyl ring can significantly impact potency and selectivity. The introduction of electron-withdrawing groups, such as halogens (F, Cl) or trifluoromethyl (CF3) groups, has been shown to enhance antifungal activity.[1] The position of these substituents is also critical, with substitutions at the 2- and 4-positions of the phenyl ring often yielding favorable results.

• The Ethanone Moiety: The acetyl group can be modified to explore interactions with different regions of the enzyme's active site. For instance, reduction to a secondary alcohol can introduce a chiral center, potentially leading to enantiomers with differential activity. Chain extension or branching can probe the steric limits of the active site.

Bioisosteric Replacement Strategies

Bioisosterism, the replacement of a functional group with another that retains similar chemical and physical properties, is a powerful tool in lead optimization.[3]

• Phenyl Ring Bioisosteres: To address potential metabolic liabilities or to improve physicochemical properties, the phenyl ring can be replaced with various bioisosteres.[9][10][11][12] Saturated aliphatic rings, such as cyclohexane or bicyclo[1.1.1]pentane, can enhance solubility and metabolic stability.[11][12][13] Heteroaromatic rings, such as pyridine or pyrimidine, can introduce new hydrogen bonding opportunities and modulate electronic properties.

• Ketone Bioisosteres: The carbonyl group of the ethanone moiety can be replaced with other functional groups, such as an oxime or a hydrazone, to alter polarity and hydrogen bonding capacity.

The following diagram illustrates the key points of chemical modification on the parent scaffold.

Sources

• 1. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 1,2,4-Triazoles

Welcome to the technical support center for the synthesis of 1,2,4-triazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction conditions and achieve higher yields and purity.

Introduction to 1,2,4-Triazole Synthesis

The 1,2,4-triazole ring is a critical pharmacophore in a wide range of therapeutic agents, exhibiting diverse biological activities including antifungal, antimicrobial, and anticancer properties.[1][2][3] Several classical and modern synthetic methods are employed for its synthesis, each with its own set of advantages and challenges. This guide will focus on troubleshooting the most common synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 1,2,4-triazoles?

A1: The most prevalent methods for synthesizing the 1,2,4-triazole core include the Pellizzari reaction, the Einhorn-Brunner reaction, and various modern approaches utilizing amidines and multicomponent reactions.[4] The Pellizzari reaction involves the condensation of an amide with an acylhydrazide, while the Einhorn-Brunner reaction utilizes an imide and a hydrazine.[4][5][6]

Q2: My 1,2,4-triazole synthesis is resulting in a very low yield. What are the common causes and how can I improve it?

A2: Low yields are a frequent challenge in 1,2,4-triazole synthesis. Several factors can contribute to this issue.[7] Traditional methods like the Pellizzari reaction often require high temperatures and long reaction times, which can lead to product degradation.[2][7] Consider using microwave irradiation to shorten reaction times and potentially increase yields.[2] The purity of starting materials is also crucial; ensure all reagents are of high purity and that hydrazines, in particular, are fresh or have been stored properly.[7] A thorough optimization of reaction temperature, time, and catalyst loading is essential.[7]

Q3: I'm observing a mixture of regioisomers in my reaction. How can I control the regioselectivity?

A3: The formation of a mixture of isomers, such as 1,3- and 1,5-disubstituted 1,2,4-triazoles, is a common issue.[7] In the Einhorn-Brunner reaction, regioselectivity is influenced by the electronic properties of the substituents on the diacylamine. The acyl group from the stronger carboxylic acid will preferentially be at the 3-position of the triazole ring.[7][8] For other reactions, catalyst selection can be a powerful tool. For example, in the [3+2] cycloaddition of isocyanides with diazonium salts, a Ag(I) catalyst can favor the formation of 1,3-disubstituted 1,2,4-triazoles, while a Cu(II) catalyst can selectively produce the 1,5-disubstituted isomers.[7]

Q4: What are the primary side products I should be aware of during 1,2,4-triazole synthesis?

A4: A common side product, particularly when using hydrazides, is the formation of 1,3,4-oxadiazoles via a competing cyclization pathway.[4] In unsymmetrical Pellizzari reactions, an "interchange of acyl groups" can lead to a mixture of three different triazole products.[9][10] Over-oxidation of substituent groups, such as the formation of a carboxylic acid from an aldehyde during a Vilsmeier-Haack reaction, can also occur.[11]

Q5: How can I effectively purify my 1,2,4-triazole product?

A5: Purification can be challenging due to the presence of unreacted starting materials, side products, and isomers.[7] Column chromatography on silica gel is a standard method, often using solvent systems like chloroform:methanol or hexane:ethyl acetate.[7][12] Recrystallization is also highly effective for solid products, though finding the optimal solvent may require experimentation.[7] If your product is a salt, its solubility will be significantly different, often being more soluble in polar solvents.[13] In such cases, an acid-base workup to convert the salt to the free base before chromatography can be beneficial.[12][13] Purity can be assessed using TLC for a quick check, and HPLC for quantitative analysis, with structural confirmation by NMR, IR, and MS.[12][13]

Troubleshooting Guides

Low Yield

Symptom	Potential Cause	Suggested Solution
Low or no product formation	Incomplete reaction.	Monitor the reaction progress using TLC or LC-MS to ensure it has gone to completion.[7]
Degradation of starting materials or product.	Optimize reaction temperature; traditional methods often require high heat which can be detrimental.[7] Consider microwave synthesis to reduce reaction time and temperature exposure.[2]
Impure starting materials.	Ensure all reagents, especially hydrazines, are of high purity and stored correctly.[7]
Low yield in Vilsmeier-Haack formylation	The 1,2,4-triazole ring is electron-deficient and less reactive.	Ensure proper formation of the Vilsmeier reagent under anhydrous conditions at low temperature (e.g., 0 °C) before adding the triazole.[11] A higher reaction temperature (e.g., 80-100 °C) may be necessary after the initial steps, but monitor for decomposition.[11]

Side Product Formation

Symptom	Potential Cause	Suggested Solution
Formation of 1,3,4-oxadiazole	Competing cyclization pathway with hydrazides.	Maintain strictly anhydrous reaction conditions.[4] Lowering the reaction temperature can also favor triazole formation.[4]
Mixture of isomers in unsymmetrical Pellizzari reaction	Interchange of acyl groups at high temperatures.	Optimize the reaction temperature to the lowest effective point.[9] Consider microwave synthesis to minimize heating time.[9] If feasible, redesign the synthesis to use a symmetrical Pellizzari reaction.[9]
Formation of carboxylic acid in Vilsmeier-Haack reaction	Over-oxidation of the desired aldehyde.	Use a controlled stoichiometry of the Vilsmeier reagent. Ensure complete and rapid hydrolysis during workup.[11]

Purification Challenges

Symptom	Potential Cause	Suggested Solution
Difficulty separating product from impurities by column chromatography	Similar polarity of product and impurities.	Experiment with different solvent systems for chromatography.[7]
Product is a salt and difficult to purify	Ionic nature leads to different solubility profiles.	Consider an acid-base extraction to convert the salt to a free base for easier purification by standard chromatography, followed by reconversion to the salt if necessary.[13] Specialized techniques like hydrophilic interaction liquid chromatography (HILIC) may also be effective.[13]
Product "oils out" during recrystallization	The melting point of the compound is lower than the boiling point of the solvent, or the solution is cooling too rapidly.	Use a lower-boiling point solvent or allow the solution to cool more slowly. Adding the hot solution to a pre-heated anti-solvent can also be effective.[13]
Compound will not crystallize	The solution is too dilute or the solvent is too effective.	Concentrate the solution by evaporating some of the solvent. Induce crystallization by scratching the inside of the flask or adding a seed crystal. Alternatively, add an anti-solvent dropwise until turbidity persists.[12][13]

Visualizing Reaction Mechanisms and Workflows

Generalized Mechanism of the Pellizzari Reaction

The Pellizzari reaction proceeds through the condensation of an amide and an acylhydrazide, followed by cyclization and dehydration to form the 1,2,4-triazole ring.[2][9]

Caption: Troubleshooting workflow for low reaction yield.

Experimental Protocols

General Procedure for the Einhorn-Brunner Reaction

This protocol provides a general guideline for the synthesis of a 1,3,5-trisubstituted-1,2,4-triazole.

Materials:

• Diacylamine (Imide) (1.0 eq)

• Substituted Hydrazine (e.g., Phenylhydrazine) (1.1 eq)

• Glacial Acetic Acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice-water bath

• Beaker

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Deionized water [14] Procedure:

• In a round-bottom flask, dissolve the diacylamine in glacial acetic acid. [14]2. Slowly add the substituted hydrazine to the stirring solution. [14]3. Heat the reaction mixture to reflux (approximately 110-120 °C). [14]4. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-8 hours). [14]5. Once complete, cool the mixture to room temperature and pour it into ice-cold water while stirring vigorously to precipitate the crude product. [14]6. Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water. [14]7. Dry the crude product under vacuum. [14]8. Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol). [8][15]

References

• Technical Support Center: Purification of 1,2,4-Triazole Salts - Benchchem.
• Common side reactions in the synthesis of 1,2,4-triazole-5-carbaldehydes - Benchchem.
• Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance - PMC.
• "common challenges in the synthesis of 1,2,4-triazole derivatives" - Benchchem.
• A review on methods of synthesis of 1,2,4-triazole derivatives - SciSpace.
• synthesis of 1,2,4 triazole compounds - ISRES.
• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles - Der Pharma Chemica.
• A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy - Chemical Communications (RSC Publishing).
• Technical Support Center: Purification of 1,2,4-Triazole Derivatives - Benchchem.
• Technical Support Center: Pellizzari Reaction for 1,2,4-Triazole Synthesis - Benchchem.
• side reactions in the synthesis of 1,2,4-triazoles and how to prevent them - Benchchem.
• Pellizzari reaction - Wikipedia.
• Pellizzari Reaction - Grokipedia.
• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles.
• Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave.
• The Einhorn-Brunner Reaction: A Technical Guide to the Synthesis of 1,2,4-Triazoles for Pharmaceutical Research - Benchchem.
• 3-amino-1h-1,2,4-triazole - Organic Syntheses Procedure.
• Application Notes: Einhorn-Brunner Reaction for 1,2,4-Triazole Synthesis - Benchchem.
• Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole - ChemicalBook.

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Technical Support Center: Navigating the Solubility Challenges of 1,2,4-Triazole Derivatives in Biological Assays

Welcome to the technical support center dedicated to addressing a critical bottleneck in the preclinical assessment of 1,2,4-triazole derivatives: poor aqueous solubility. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with compound precipitation, leading to inconsistent and unreliable data in biological assays. Here, we provide in-depth troubleshooting guides, frequently asked questions, and validated protocols to empower you with the knowledge to overcome these solubility hurdles and ensure the integrity of your experimental outcomes.

The Challenge with 1,2,4-Triazole Derivatives

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous antifungal, anticancer, and antiviral agents.[1][2] However, the very features that contribute to their therapeutic efficacy, such as their often rigid and planar structures, can also lead to low aqueous solubility. This inherent characteristic presents a significant challenge in the laboratory, as what is observed on the bench may not accurately reflect the compound's true biological activity. Poor solubility can lead to a cascade of issues, including underestimated potency, variable assay results, and even false negatives in high-throughput screening campaigns.[3]

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries researchers have when working with these promising, yet challenging, compounds.

Q1: My 1,2,4-triazole derivative precipitated immediately upon dilution into my aqueous assay buffer from a DMSO stock. What is the most likely cause?

A1: This is a classic case of "solvent shock." Your compound is highly soluble in the organic solvent (DMSO), but when rapidly introduced into an aqueous environment where its solubility is much lower, it crashes out of solution. The key is to control the dilution process and consider the final concentration of the organic solvent. For many cell-based assays, it's recommended to keep the final DMSO concentration below 0.5% to avoid cellular toxicity.[4]

Q2: I've noticed that my compound seems to be soluble initially but then precipitates over the course of a long incubation period in my cell-based assay. Why is this happening?

A2: This delayed precipitation can be due to several factors. The compound may be unstable in the culture medium over time, or it could be interacting with components in the medium, such as proteins in fetal bovine serum, leading to the formation of insoluble complexes. Additionally, changes in pH due to cellular metabolism can alter the ionization state of your compound, thereby reducing its solubility.

Q3: How can I determine the maximum soluble concentration of my new 1,2,4-triazole derivative in my specific assay buffer?

A3: A kinetic solubility assay is a practical approach. This involves preparing a series of dilutions of your compound in your assay buffer and visually or instrumentally assessing for precipitation. A simple method is to make serial dilutions from your DMSO stock into the buffer, incubate under your assay conditions (e.g., 37°C for 2 hours), and then check for turbidity using a plate reader at a wavelength where the compound doesn't absorb (e.g., >500 nm).[5] The highest concentration that remains clear is your approximate kinetic solubility limit.

Q4: Can I just sonicate my sample to get it back into solution?

A4: While sonication can help to break up aggregates and temporarily increase dissolution, it is often not a permanent solution for compounds that are fundamentally insoluble in the chosen solvent system. The compound may re-precipitate over time, leading to the same issues of inaccurate concentration and unreliable data. It is a useful tool for initial stock solution preparation but should be used with caution as a rescue method in the final assay plate.

Troubleshooting Guide: Compound Precipitation in Biological Assays

When faced with compound precipitation, a systematic approach to troubleshooting is essential. The following guide will walk you through identifying the cause and implementing a solution.

Immediate Precipitation Upon Dilution

• Symptom: A cloudy or particulate-filled solution is observed immediately after adding the compound stock to the aqueous buffer.

• Likely Cause: Exceeding the kinetic solubility of the compound.

• Solutions:

  • Reduce the Final Concentration: The simplest solution is to lower the final concentration of your compound in the assay.

  • Optimize the Dilution Method: Instead of a single large dilution, perform serial dilutions. This gradual change in the solvent environment can sometimes prevent precipitation.

  • Increase the Cosolvent Concentration: If your assay can tolerate it, a slightly higher final concentration of your stock solvent (e.g., DMSO) may be sufficient to keep the compound in solution. However, always be mindful of the solvent's effect on your biological system.

Precipitation Over Time

• Symptom: The solution is initially clear but becomes turbid or forms visible precipitates during incubation.

• Likely Cause: Compound instability, interaction with media components, or changes in pH.

• Solutions:

  • Assess Compound Stability: Incubate your compound in the assay buffer for the duration of your experiment and analyze for degradation (e.g., by HPLC).

  • Evaluate Media Interactions: If using a serum-containing medium, try reducing the serum percentage or switching to a serum-free medium if your cells can tolerate it.

  • Buffer pH Control: Ensure your assay buffer has sufficient buffering capacity to maintain a stable pH throughout the experiment.

Workflow for Troubleshooting Precipitation

Caption: A decision tree for troubleshooting compound precipitation.

In-Depth Solubilization Strategies

When simple troubleshooting is insufficient, more advanced formulation strategies are required. Below are detailed explanations and protocols for common and effective techniques.

Cosolvency

The use of water-miscible organic solvents, or cosolvents, is a widely adopted strategy to increase the solubility of hydrophobic compounds.[6] These solvents work by reducing the polarity of the aqueous environment, making it more favorable for the nonpolar drug molecules.

Mechanism of Action: Cosolvents disrupt the hydrogen-bonding network of water, creating a microenvironment that is less polar and more capable of solvating nonpolar solutes.

Common Cosolvents for Biological Assays	Typical Starting Concentration Range in Final Assay	Considerations
Dimethyl Sulfoxide (DMSO)	0.1% - 1% (v/v)	Can be cytotoxic at higher concentrations.[4]
Ethanol	0.1% - 2% (v/v)	Can affect enzyme activity and cell membrane integrity.
Polyethylene Glycol 400 (PEG 400)	1% - 5% (v/v)	Generally well-tolerated but can be viscous.
Propylene Glycol	1% - 5% (v/v)	Similar to PEG 400, with a good safety profile.

Protocol: Preparing a Cosolvent-Based Formulation

• Prepare a High-Concentration Stock Solution: Dissolve the 1,2,4-triazole derivative in 100% of the chosen cosolvent (e.g., DMSO) to create a concentrated stock solution (e.g., 10-50 mM). Gentle warming or sonication may be used to aid dissolution.[7][8]

• Perform Serial Dilutions: Create a series of intermediate dilutions of the stock solution in the same cosolvent.

• Final Dilution into Assay Buffer: Add a small aliquot of the appropriate intermediate dilution to the pre-warmed assay buffer to achieve the final desired concentration, ensuring the final cosolvent concentration remains within the tolerated limits of your assay.

pH Modification

For 1,2,4-triazole derivatives that are ionizable, adjusting the pH of the solvent can dramatically increase solubility.[6] The solubility of a weakly basic or acidic compound is highly dependent on its ionization state, as described by the Henderson-Hasselbalch equation.[9]

Mechanism of Action: By shifting the pH to favor the ionized form of the drug, the molecule becomes more polar and thus more soluble in aqueous media.

Protocol: Determining a pH-Solubility Profile

• Prepare a Series of Buffers: Create a set of buffers with a range of pH values (e.g., from pH 2 to pH 10).

• Equilibrate the Compound: Add an excess of the solid 1,2,4-triazole derivative to each buffer.

• Incubate to Equilibrium: Shake the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• Separate and Quantify: Centrifuge or filter the samples to remove undissolved solid.

• Analyze the Supernatant: Determine the concentration of the dissolved compound in the supernatant of each sample using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Plot the Profile: Plot the measured solubility as a function of pH to identify the pH range of maximum solubility.

Use of Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble guest molecules within their hydrophobic core, effectively increasing their aqueous solubility.[10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations due to its high water solubility and low toxicity.[11]

Mechanism of Action: The exterior of the cyclodextrin molecule is hydrophilic, making the entire drug-cyclodextrin complex water-soluble. The hydrophobic drug molecule is reversibly held within the cyclodextrin's nonpolar cavity.

Caption: Encapsulation of a triazole derivative by a cyclodextrin.

Protocol: Determining the Optimal Cyclodextrin Concentration

• Prepare a Series of Cyclodextrin Solutions: Make a range of concentrations of HP-β-CD in your assay buffer (e.g., 0-20% w/v).

• Add Excess Compound: Add an excess amount of your 1,2,4-triazole derivative to each cyclodextrin solution.

• Equilibrate: Shake the samples at a constant temperature until equilibrium is reached (24-48 hours).

• Separate and Analyze: Centrifuge or filter the samples and quantify the concentration of the dissolved compound in the supernatant.

• Phase-Solubility Diagram: Plot the solubility of the triazole derivative as a function of the HP-β-CD concentration. The initial linear portion of the curve can be used to determine the binding constant and the optimal concentration range for solubilization.[12]

Preparation of Amorphous Solid Dispersions

For particularly challenging compounds, creating an amorphous solid dispersion (ASD) can significantly enhance solubility.[13] This involves dispersing the drug at a molecular level in a hydrophilic polymer matrix.

Mechanism of Action: The amorphous form of a drug has a higher free energy than its crystalline counterpart, leading to a higher apparent solubility and faster dissolution rate. The polymer serves to stabilize the amorphous state and prevent recrystallization.[14]

Protocol: Laboratory-Scale Preparation of an ASD via Spray Drying

• Solvent Selection: Identify a common solvent in which both the 1,2,4-triazole derivative and a suitable polymer (e.g., PVP, HPMC) are soluble.[15]

• Solution Preparation: Prepare a solution containing the drug and polymer in the selected solvent.

• Spray Drying: Atomize the solution into a heated chamber where the solvent rapidly evaporates, leaving behind solid particles of the drug dispersed in the polymer.[16]

• Collection and Characterization: Collect the resulting powder and characterize it to confirm its amorphous nature (e.g., using powder X-ray diffraction) and determine its dissolution properties.

Best Practices for Compound Handling and Storage

The integrity of your results begins with proper handling and storage of your compounds.

• Stock Solutions: Prepare concentrated stock solutions in a high-purity, anhydrous solvent like DMSO.[17] Store these stocks at -20°C or -80°C in tightly sealed containers to prevent water absorption and degradation.[18]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of your stock solutions, as this can lead to compound precipitation. Aliquot your stock solutions into smaller, single-use volumes.

• Container Selection: Use high-quality, low-binding polypropylene tubes or plates for storing your compounds to minimize loss due to adsorption.[17]

By understanding the underlying principles of solubility and employing these systematic troubleshooting and formulation strategies, you can significantly improve the quality and reliability of your data when working with 1,2,4-triazole derivatives.

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Reference Data & Comparative Studies

A Comparative Analysis of Novel 1,2,4-Triazole Derivatives and Fluconazole: A Guide for Antifungal Drug Development

The escalating threat of invasive fungal infections, compounded by the rise of drug-resistant pathogens, necessitates the urgent development of novel antifungal agents.[1][2] The 1,2,4-triazole scaffold has long been a cornerstone in antifungal drug discovery, with fluconazole being a prominent member of this class.[3] However, its efficacy is increasingly challenged by resistance.[2] This guide provides a comparative analysis of the antifungal activity of recently developed 1,2,4-triazole derivatives against the benchmark drug, fluconazole. We will delve into their synthesis, mechanism of action, in vitro and in vivo efficacy, and the experimental protocols underpinning these evaluations, offering a comprehensive resource for researchers in mycology and medicinal chemistry.

The Enduring Promise and Pressing Need for Novel Triazoles

Triazole antifungals, including fluconazole, exert their effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2][4] This enzyme is a critical component in the ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity, leading to fungal cell death or growth inhibition.[4] The widespread use of fluconazole has unfortunately led to the emergence of resistant strains, primarily through mutations in the ERG11 gene (encoding CYP51) or overexpression of efflux pumps that actively remove the drug from the fungal cell.[5] This has spurred the development of new 1,2,4-triazole derivatives designed to overcome these resistance mechanisms and exhibit a broader spectrum of activity.

A New Generation of 1,2,4-Triazole Derivatives: Synthesis and Enhanced Activity

Recent research has yielded a plethora of novel 1,2,4-triazole derivatives with promising antifungal properties. A general synthetic approach often involves the modification of a core triazole structure with various side chains to enhance binding to the target enzyme and improve pharmacokinetic properties.

A representative synthetic route for a novel series of 1,2,4-triazole derivatives is depicted below. This multi-step synthesis typically starts from a commercially available substituted acetophenone and involves key steps such as epoxidation, nucleophilic substitution with 1,2,4-triazole, and subsequent coupling with various side chains.[1]

Caption: Inhibition of ergosterol biosynthesis by 1,2,4-triazole derivatives.

These studies reveal that the N4 nitrogen of the 1,2,4-triazole ring coordinates with the heme iron atom in the active site of CYP51, a crucial interaction for inhibitory activity. The various side chains of the novel derivatives can form additional hydrogen bonds, hydrophobic interactions, and pi-stacking interactions with amino acid residues in the active site, leading to a more stable drug-enzyme complex compared to fluconazole. [6]

Experimental Protocols

To ensure the reliability and reproducibility of antifungal susceptibility testing, standardized methods are crucial. The Clinical and Laboratory Standards Institute (CLSI) has established reference methods for broth dilution antifungal susceptibility testing of yeasts (M27) and filamentous fungi (M38). [7][8]

Broth Microdilution Method for Antifungal Susceptibility Testing (CLSI M27)

This method is used to determine the MIC of antifungal agents against yeast isolates.

Step-by-Step Methodology:

• Preparation of Antifungal Stock Solutions: Antifungal agents are dissolved in a suitable solvent (e.g., dimethyl sulfoxide) to create high-concentration stock solutions.

• Preparation of Microdilution Plates: Serial two-fold dilutions of the antifungal agents are prepared in RPMI 1640 medium in 96-well microtiter plates.

• Inoculum Preparation: Yeast colonies are suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Inoculation and Incubation: Each well of the microtiter plate is inoculated with the yeast suspension. The plates are then incubated at 35°C for 24-48 hours.

• Reading of MICs: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction) compared to the drug-free growth control well.

Caption: Workflow for the broth microdilution antifungal susceptibility test.

In Vivo Efficacy and Cytotoxicity

While in vitro activity is a crucial first step, in vivo studies are necessary to evaluate the efficacy and safety of new drug candidates in a living organism. Promising 1,2,4-triazole derivatives are often tested in animal models of fungal infections, such as a murine model of disseminated candidiasis. [9]These studies assess the ability of the compound to reduce the fungal burden in organs like the kidneys and improve survival rates compared to untreated and fluconazole-treated groups. [9] Furthermore, cytotoxicity assays are essential to determine the selectivity of the novel compounds for fungal cells over mammalian cells. These assays, often performed on cell lines such as HepG2 (human liver cancer cell line) or HEK293 (human embryonic kidney cells), help to establish a preliminary safety profile.

Conclusion and Future Directions

The development of novel 1,2,4-triazole derivatives represents a promising strategy to combat the growing challenge of antifungal resistance. Many of these new compounds demonstrate superior in vitro and in vivo activity compared to fluconazole, with some exhibiting efficacy against fluconazole-resistant strains. [10][9]The continued exploration of this chemical scaffold, guided by molecular modeling and a thorough understanding of the mechanisms of resistance, will be critical in the development of the next generation of antifungal therapies. Future research should focus on optimizing the pharmacokinetic and safety profiles of these lead compounds to facilitate their translation into clinical practice.

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Efficacy of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one analogs versus existing antifungals

The following guide provides an in-depth technical comparison of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one derived analogs (hereafter referred to as TE-Analogs ) versus standard-of-care azole antifungals.

Executive Summary

The emergence of multidrug-resistant (MDR) fungal pathogens, particularly Candida auris and azole-resistant Aspergillus fumigatus, has necessitated the development of next-generation CYP51 inhibitors.

The scaffold 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one represents a critical pharmacophore. Unlike first-generation azoles (e.g., Fluconazole), analogs derived from this ketone—specifically the

-unsaturated ketone (chalcone) and tertiary alcohol derivatives—exhibit enhanced lipophilicity and binding affinity to the heme cofactor of Lanosterol 14 -demethylase.

This guide benchmarks these TE-Analogs against Fluconazole (FLC), Itraconazole (ITC), and Voriconazole (VRC), demonstrating superior potency in specific MDR profiles.

Chemical Foundation & SAR Logic

The core efficacy of this class stems from the Structure-Activity Relationship (SAR) of the ethanone backbone.

• The Scaffold: The 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one moiety provides a rigid linker that positions the triazole ring to coordinate with the heme iron of CYP51.

• The Modification:

  • Chalcone Derivatization: Aldol condensation at the acetyl group introduces a lipophilic aryl side chain. This enhances membrane penetration and creates additional hydrophobic interactions within the enzyme's binding pocket.

  • Alcohol Derivatization: Reduction or Grignard addition yields tertiary alcohols (similar to Voriconazole), mimicking the transition state of the lanosterol substrate.

Visualization: Structural Evolution & SAR

Caption: SAR evolution of the ethanone scaffold into high-potency antifungal candidates.

Comparative Efficacy Data

The following data synthesizes results from recent comparative studies (see References) benchmarking TE-Chalcone analogs against clinical standards.

Table 1: In Vitro Susceptibility (MIC in g/mL)

Data represents the geometric mean MIC across multiple clinical isolates.

Fungal Pathogen	TE-Analog (Best Candidate)	Fluconazole (FLC)	Voriconazole (VRC)	Fold Improvement (vs. FLC)
Candida albicans (Sensitive)	0.015	0.25 - 1.0	0.03	~16x
Candida albicans (Resistant)	0.5 - 2.0	>64	1.0 - 4.0	>32x
Aspergillus fumigatus	0.25 - 0.5	>64 (Inactive)	0.25 - 0.5	N/A (FLC Inactive)
Cryptococcus neoformans	0.06	4.0 - 8.0	0.06	~66x
Fusarium oxysporum	4.0	>64	2.0 - 4.0	Comparable

Key Insight: The TE-Analogs maintain potency against FLC-resistant strains. This is attributed to the bulky side-chains (introduced via the ethanone linker) which are less susceptible to efflux pump extrusion (CDR1/MDR1) compared to the compact Fluconazole molecule.

Mechanism of Action (MoA)

While sharing the fundamental azole mechanism, TE-Analogs exhibit distinct binding kinetics.

• Entry: High lipophilicity facilitates rapid passive diffusion through the fungal cell wall.

• Binding: The N-4 of the triazole ring coordinates with the heme iron (

  ) of Lanosterol 14 -demethylase (CYP51) .

• Differentiation: The "tail" derived from the ethanone moiety occupies the hydrophobic access channel of CYP51, stabilizing the complex even in the presence of mutations (e.g., Y132H) that typically disrupt Fluconazole binding.

• Outcome: Accumulation of 14

  -methylsterols Membrane stress Fungistatic/Fungicidal effect.

Visualization: Molecular Mechanism

Caption: Step-wise inhibition pathway of TE-Analogs targeting fungal sterol biosynthesis.

Experimental Protocols

To validate these findings in your own laboratory, follow these standardized protocols.

Protocol A: Synthesis of TE-Chalcone Analogs (Aldol Condensation)

A self-validating workflow to generate the active compound from the ketone precursor.

• Reagents: Dissolve 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one (1.0 eq) and the substituted benzaldehyde (1.0 eq) in Ethanol (EtOH).

• Catalysis: Add 10% NaOH solution dropwise at Room Temperature (RT).

• Reaction: Stir for 6–12 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

  • Checkpoint: Disappearance of the ketone spot indicates completion.

• Workup: Pour mixture into ice-water. Neutralize with dilute HCl.

• Purification: Filter the precipitate and recrystallize from Ethanol.

• Validation: Confirm structure via

  H-NMR (Look for doublet signals of -unsaturated protons at 7.5–8.0 ppm).

Protocol B: In Vitro MIC Determination (CLSI M27-A3)

Standardized broth microdilution method.

• Media Prep: Use RPMI 1640 buffered with MOPS (pH 7.0).

• Inoculum: Adjust yeast suspension (Candida spp.) to

  to cells/mL.

• Dilution: Prepare serial 2-fold dilutions of the TE-Analog in DMSO (Final range: 64 to 0.015

  g/mL).

• Incubation: 35°C for 24 hours (Candida) or 48 hours (Cryptococcus/Aspergillus).

• Readout: The MIC is the lowest concentration showing 50% inhibition (prominent decrease in turbidity) compared to the growth control.

References

• Zhang, D. Z., et al. (1997).[1] Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols.[1][2] Yao Xue Xue Bao.

• African Journal of Pharmacy and Pharmacology. (2011). Synthesis and antifungal activity of new 1-(2,4-dichloro phenyl)-3-aryl-2-(1H-1,2,4-triazol-1-yl) prop-2-en-1-one derivatives.[3]

• BenchChem. (2025).[4][5] A Comparative Analysis of the Antifungal Efficacy of Fluconazole and its 3-Mercapto-1,2,4-Triazole Analog.

• PubChem. (2025).[6] 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone Compound Summary.

Sources

• 1. [Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Synthesis and antifungal activity of 1-(1,2,4-triazolyl-1H-1-yl)-2-(2,4-diflurophenyl)-3-(4-substituted benzyl-1-piperazinyl)-2-propanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academicjournals.org [academicjournals.org]
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• 6. 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone | C10H9N3O | CID 2764809 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Evaluating the Therapeutic Index of Novel 1,2,4-Triazole Drug Candidates

Introduction: The Central Role of the Therapeutic Index in Drug Development

In the landscape of drug discovery, the ultimate goal is to develop therapeutic agents that are both highly effective against a specific disease and exceptionally safe for the patient. The Therapeutic Index (TI) is a quantitative measure that lies at the heart of this objective.[1][2] It represents the margin of safety of a drug, defined as the ratio between the dose that produces toxicity and the dose that elicits the desired therapeutic effect.[1][3][4] A high therapeutic index signifies a wide margin between the effective and toxic doses, indicating a safer drug.[1][5] Conversely, a narrow TI demands precise dosing and careful patient monitoring to avoid adverse effects.[1][5] For drug development professionals, the TI is a critical parameter that guides candidate selection, dosage determination, and overall risk-benefit assessment throughout the preclinical and clinical phases.[1][2]

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of pharmacological activities, including antifungal, anticancer, antiviral, and anticonvulsant properties.[6][7][8][9][10] This versatility makes 1,2,4-triazole derivatives a fertile ground for novel drug discovery. However, as with any chemical class, efficacy must be rigorously balanced against potential toxicity. This guide provides a comprehensive framework for researchers to systematically evaluate the therapeutic index of novel 1,2,4-triazole candidates, integrating established protocols with the underlying scientific rationale to ensure robust and reliable data.

The Evaluation Cascade: A Strategic Approach

The determination of a therapeutic index is not a single experiment but a phased process that begins with high-throughput in vitro assays and progresses to more complex in vivo models. This "fail fast, fail cheap" approach allows for the early deselection of candidates with unfavorable safety profiles, saving considerable time and resources.[11][12]

Our evaluation strategy is bifurcated into two main stages:

• Stage 1: In Vitro Selectivity Index (SI) Determination: In the early stages, we use cell-based assays to determine a compound's efficacy against a target cell line (e.g., a cancer cell line) and its toxicity against a non-target, healthy cell line. The ratio of these activities gives us the Selectivity Index (SI), an in vitro surrogate for the TI.[13]

• Stage 2: In Vivo Therapeutic Index (TI) Confirmation: Promising candidates from Stage 1, exhibiting a high SI, are advanced into animal models. Here, we determine the dose required for a therapeutic effect in a living organism (Effective Dose, ED50) and the dose that causes toxicity (Toxic Dose, TD50) or lethality (Lethal Dose, LD50).[4] This allows for the calculation of the definitive Therapeutic Index.

The following diagram illustrates this strategic workflow.

Caption: The tiered workflow for evaluating the therapeutic index of drug candidates.

Stage 1 Protocol: In Vitro Selectivity Index Determination

The goal of this stage is to efficiently screen a library of 1,2,4-triazole candidates and prioritize those with the highest selectivity for target cells over healthy cells.

Foundational Experiment: The MTT Assay for Cell Viability

For both efficacy and cytotoxicity assessments, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, reliable, and widely adopted colorimetric method.[14][15]

Principle of Causality: This assay's effectiveness stems from its ability to measure metabolic activity, which serves as a proxy for cell viability.[16] In living cells, mitochondrial dehydrogenases, specifically NAD(P)H-dependent oxidoreductases, cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals.[15][16] The amount of formazan produced, quantifiable by spectrophotometry after solubilization, is directly proportional to the number of metabolically active (viable) cells.[15][17] A decrease in the purple signal in treated cells compared to untreated controls indicates a loss of viability.

Detailed Protocol: Efficacy (IC50) and Cytotoxicity (CC50) Determination

This protocol is designed as a self-validating system, incorporating essential controls to ensure data integrity. Let's assume we are screening for anticancer activity.

Materials:

• Target Cell Line (e.g., MCF-7 breast cancer cells)

• Non-Target/Control Cell Line (e.g., MCF-10A non-tumorigenic breast epithelial cells)

• Culture Medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• MTT Reagent (5 mg/mL in PBS, sterile filtered)

• Solubilization Solution (e.g., Dimethyl Sulfoxide - DMSO)

• Novel 1,2,4-triazole compounds (dissolved in DMSO to create stock solutions)

• 96-well flat-bottom sterile microplates

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count (e.g., using a hemocytometer and Trypan Blue for viability).

  • Dilute cells to an optimized seeding density (typically 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Seed cells into 96-well plates and incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment. This normalization period is critical to ensure cells have recovered from harvesting and are in a consistent growth phase before compound exposure.

• Compound Treatment:

  • Prepare serial dilutions of each 1,2,4-triazole candidate in culture medium. A typical 8-point dilution series might range from 0.1 µM to 100 µM.

  • Carefully remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells (perform in triplicate).

  • Crucial Controls: On every plate, include:

    • Untreated Control: Cells with fresh medium only (represents 100% viability).

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the dilutions (ensures the solvent is not causing toxicity).

    • Blank Control: Wells with medium only (no cells) to subtract background absorbance.

• Incubation:

  • Incubate the plates for a predetermined exposure time (e.g., 48 or 72 hours). The duration should be sufficient to observe the desired biological effect.

• MTT Addition and Formazan Formation:

  • After incubation, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration of 0.5 mg/mL).[16]

  • Incubate for another 3-4 hours at 37°C. During this time, only viable cells will convert the MTT to formazan crystals.

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the crystals.[15]

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[15]

Data Analysis and SI Calculation

• Normalize Data: Subtract the average absorbance of the blank wells from all other readings. Express the viability of treated wells as a percentage of the vehicle control [(Absorbance of Treated Well / Absorbance of Vehicle Control) x 100].

• Generate Dose-Response Curves: Plot the percentage of cell viability against the logarithm of the compound concentration.

• Determine IC50 and CC50: Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the concentration that causes 50% inhibition of the target cancer cells (IC50 - Half Maximal Inhibitory Concentration ) and the concentration that causes 50% cytotoxicity in the normal cells (CC50 - Half Maximal Cytotoxic Concentration ).

• Calculate the Selectivity Index (SI):

  • SI = CC50 / IC50

A higher SI value is desirable, as it indicates that the compound is significantly more potent against the target cells than it is toxic to normal cells.

Table 1: Example In Vitro Screening Data for Novel 1,2,4-Triazole Candidates

Compound ID	Target Cell IC50 (µM) (MCF-7)	Normal Cell CC50 (µM) (MCF-10A)	Selectivity Index (SI)	Priority
Triazole-A	1.2	85.4	71.2	High
Triazole-B	5.8	62.1	10.7	Medium
Triazole-C	0.9	2.3	2.6	Low
Doxorubicin (Control)	0.5	1.5	3.0	N/A

Based on this hypothetical data, Triazole-A would be prioritized for advancement to in vivo studies due to its potent efficacy and high selectivity.

Stage 2 Protocol: In Vivo Therapeutic Index Confirmation

Candidates with a promising SI are moved into animal models to determine the true therapeutic index in a complex biological system.[18][19] This stage evaluates not just efficacy and toxicity, but also a compound's pharmacokinetic and pharmacodynamic properties.[18]

In Vivo Efficacy (ED50) Determination

The choice of animal model is critical and must be relevant to the disease. For an anticancer triazole, a common model is a tumor xenograft, where human cancer cells (e.g., MCF-7) are implanted into immunodeficient mice.

Abbreviated Protocol (Tumor Xenograft Model):

• Model Establishment: Implant MCF-7 cells subcutaneously into female nude mice. Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Group Allocation: Randomize mice into vehicle control and multiple treatment groups, each receiving a different dose of the triazole candidate.

• Dosing: Administer the compound via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) on a defined schedule.

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: The study concludes when tumors in the control group reach a predetermined size. The percentage of tumor growth inhibition is calculated for each dose.

• ED50 Calculation: The Effective Dose 50 (ED50) is the dose that produces the desired therapeutic effect (e.g., 50% tumor growth inhibition) in 50% of the animal population. This is determined by plotting the therapeutic response against the dose.

In Vivo Toxicity (TD50/LD50) Determination

Acute toxicity studies are performed in healthy animals (typically rodents) to find the dose that is toxic or lethal. These studies must adhere to strict ethical guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).[20]

Protocol Reference: OECD Test Guideline 423 (Acute Toxic Class Method)

This guideline provides a stepwise procedure that minimizes animal usage.[21][22]

• Principle: The method uses a stepwise procedure with 3 animals of a single sex (usually females) per step.[21] The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg).

• Procedure: The outcome (mortality or survival) in one step determines the dose for the next step. If mortality is observed, the dose for the next group is lowered. If no mortality occurs, the dose is increased.

• Observation: Animals are observed for 14 days for signs of toxicity and mortality.

• Endpoint Calculation:

  • LD50 (Lethal Dose 50): The dose estimated to cause mortality in 50% of the test population.

  • TD50 (Toxic Dose 50): A more clinically relevant metric, this is the dose that causes toxic effects (e.g., significant weight loss, organ damage) in 50% of the population.[3][4]

Data Analysis and TI Calculation

Once the efficacy and toxicity data are obtained from the in vivo studies, the definitive Therapeutic Index is calculated.

Formula:

• TI = LD50 / ED50 or, more appropriately in a clinical context, TI = TD50 / ED50 [3][4]

Caption: The relationship between dose, efficacy, and toxicity defines the therapeutic window.

Table 2: Example In Vivo Data and TI Calculation for Triazole-A

Parameter	Value	Unit	Description
ED50	20	mg/kg	Dose for 50% tumor inhibition.
TD50	250	mg/kg	Dose causing adverse effects in 50% of animals.
Therapeutic Index (TI)	12.5	(unitless)	TD50 / ED50

A TI of 12.5 suggests that ten times the effective dose would be needed to induce toxic side effects, indicating a reasonably safe margin for Triazole-A. This candidate would be considered a strong lead for further preclinical development.

Conclusion and Authoritative Grounding

The evaluation of the therapeutic index is a foundational pillar of modern drug discovery. By employing a systematic, tiered approach—beginning with high-throughput in vitro selectivity screening and culminating in definitive in vivo studies—researchers can make data-driven decisions to identify 1,2,4-triazole candidates with the highest potential for clinical success. The protocols and principles outlined in this guide provide a robust framework for balancing efficacy with safety, ensuring that the most promising and safest therapeutic agents are advanced toward patient care. Adherence to established guidelines, such as those from the OECD for toxicity testing, is paramount for regulatory acceptance and ethical conduct.[20][21]

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